N-tert-butyl-4-cyano-3-methylbenzenesulfonamide

• CAS: 1203655-59-7

Core Science & Biosynthesis

Technical Guide: Structure & Synthesis of N-tert-butyl-4-cyano-3-methylbenzenesulfonamide

This guide details the structural characteristics, synthesis, and application of N-tert-butyl-4-cyano-3-methylbenzenesulfonamide , a critical intermediate in the development of antiviral (HCV) and analgesic (P2X3 antagonist) therapeutics.

Executive Summary

N-tert-butyl-4-cyano-3-methylbenzenesulfonamide (CAS: 1203655-59-7 ) is a functionalized sulfonamide scaffold used primarily as a protected intermediate in medicinal chemistry.[1] Its structure features a para-cyano group serving as a precursor for benzylamines or carboxylic acids, a meta-methyl group providing conformational restriction, and an N-tert-butyl group acting as a lipophilic protecting group for the sulfonamide moiety. This molecule is a key building block in the synthesis of pyrido[3,2-d]pyrimidine derivatives for Hepatitis C treatment.

Property	Data
IUPAC Name	N-tert-butyl-4-cyano-3-methylbenzenesulfonamide
CAS Number	1203655-59-7
Molecular Formula	C H N O S
Molecular Weight	252.33 g/mol
Core Scaffold	Benzenesulfonamide
Key Functionality	Nitrile (C-4), Methyl (C-3), Sulfonamide (C-1)

Structural Analysis & Physicochemical Properties[5][6]

Molecular Geometry & Substitution Pattern

The molecule is a trisubstituted benzene ring. The regiochemistry is defined by the relative positions of the three functional groups:

• Position 1 (Sulfonamide): The sulfonyl group (

  ) anchors the numbering. The bulky tert-butyl group on the nitrogen prevents secondary reactions and improves solubility in organic solvents (DCM, EtOAc).

• Position 3 (Methyl): The methyl group is meta to the sulfonamide and ortho to the cyano group. This steric proximity to the nitrile creates a "buttressing effect," slightly inhibiting reactions at the nitrile carbon and restricting rotation, which can be exploited for atropisomeric control in downstream intermediates.

• Position 4 (Cyano): The nitrile group is para to the sulfonamide. It is a strong electron-withdrawing group (EWG), which, combined with the sulfonyl group, makes the aromatic ring electron-deficient.

Electronic Properties[6]

• Hammett Constants: Both the sulfonamide (

  ) and nitrile ( ) are electron-withdrawing. The methyl group ( ) provides weak electron donation but is overwhelmed by the two EWGs.

• Acidity: The sulfonamide N-H proton is acidic (

  ), but the tert-butyl group increases the slightly compared to a primary sulfonamide due to steric shielding and inductive donation.

Synthetic Pathway[4][7][8][9]

The synthesis of N-tert-butyl-4-cyano-3-methylbenzenesulfonamide cannot be achieved via direct chlorosulfonation of o-tolunitrile due to directing effects (which favor the 5-position). Instead, a Sandmeyer-type chlorosulfonylation starting from 4-amino-2-methylbenzonitrile is the standard high-fidelity route.

Reaction Scheme (Graphviz)

Caption: Step-wise synthesis from aniline precursor via Sandmeyer chlorosulfonylation.

Detailed Experimental Protocol

Step 1: Formation of 4-Cyano-3-methylbenzenesulfonyl Chloride

• Diazotization: Dissolve 4-amino-2-methylbenzonitrile (1.0 eq) in concentrated HCl/AcOH at 0°C. Add aqueous

  (1.1 eq) dropwise, maintaining temperature to form the diazonium salt.

• Sulfonylation: In a separate vessel, saturate glacial acetic acid with

  gas and add (0.2 eq).

• Coupling: Slowly add the diazonium mixture to the

  solution. The diazonium group is displaced by the chlorosulfonyl radical.

• Workup: Pour into ice water. The sulfonyl chloride precipitates as a solid. Filter and dry under vacuum.

Step 2: Amidation (Formation of Target)

• Setup: Dissolve the crude 4-cyano-3-methylbenzenesulfonyl chloride (1.0 eq) in anhydrous dichloromethane (DCM).

• Addition: Cool to 0°C. Add triethylamine (1.5 eq) followed by tert-butylamine (1.2 eq) dropwise. The reaction is exothermic.[2][3]

• Completion: Stir at room temperature for 2–4 hours. Monitor by TLC (Hexane:EtOAc 7:3) or LC-MS.

• Purification: Wash with 1N HCl (to remove excess amine), saturated

  , and brine. Dry over . Concentrate to yield the title compound as a white/off-white solid.

Characterization Data

Researchers should validate the synthesized product using the following spectroscopic markers:

Technique	Expected Signal	Assignment
H NMR (400 MHz, CDCl )	1.25 (s, 9H)	tert-Butyl methyls
2.60 (s, 3H)	Aryl methyl (C-3)
4.80 (s, 1H)	Sulfonamide N-H (exchangeable)
7.70–7.90 (m, 3H)	Aromatic protons (ABX pattern)
IR Spectroscopy	2230 cm	C N stretch (sharp)
1335, 1160 cm	S=O asymmetric/symmetric stretch
3280 cm	N-H stretch
Mass Spectrometry	m/z 253.1 [M+H]	Positive mode ESI

Applications in Drug Development

This molecule serves as a versatile "branch point" intermediate. The two key transformations utilized in pharmaceutical synthesis are:

• Nitrile Reduction: Catalytic hydrogenation (Raney Ni or Pd/C) converts the nitrile to a benzylamine (

  ). This is the specific pathway used for HCV inhibitors (e.g., WO2010002998), where the amine is subsequently coupled to a heterocyclic core.

• Sulfonamide Deprotection: Treatment with trifluoroacetic acid (TFA) removes the tert-butyl group, revealing the primary sulfonamide (

  ), which is often required for carbonic anhydrase inhibition or further derivatization.

Application Workflow (Graphviz)

Caption: Divergent synthesis pathways for antiviral and enzyme inhibitor development.

References

• World Intellectual Property Organization. (2010). 2,4,6-Trisubstituted Pyrido(3,2-d)pyrimidines Useful for Treating Viral Infections. WO2010002998A1. Link

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 8405639, N-tert-butyl-4-cyanobenzenesulfonamide (Analog Reference). Link

• BenchChem. (2025).[4][3] Technical Guide to the Synthesis of 3-Cyano-4-methylbenzenesulfonamide (Isomer Reference). Link

• ChemSrc. (2025).[5] CAS 1203655-59-7 Entry: N-tert-butyl-4-cyano-3-methylbenzenesulfonamide.[1] Link

Sources

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CAS Common Chemistry [commonchemistry.cas.org]

Technical Guide: Design and Synthesis of Cyano- and Methyl-Substituted Benzenesulfonamides

Target Class: Carbonic Anhydrase Inhibitors (CAIs) & Antitumor Agents

Executive Summary

This technical guide details the chemical architecture, synthetic pathways, and pharmacological profiling of benzenesulfonamide derivatives bearing cyano (-CN) and methyl (-CH3) substituents. These compounds represent a critical subclass of Carbonic Anhydrase Inhibitors (CAIs), primarily targeting tumor-associated isoforms hCA IX and XII while attempting to minimize off-target effects on ubiquitous isoforms hCA I and II.

The interplay between the electron-withdrawing cyano group and the electron-donating methyl group provides a unique handle for modulating the pKa of the sulfonamide zinc-binding group (ZBG), optimizing lipophilicity (logP), and enhancing selectivity profiles in hypoxic tumor microenvironments.

Chemical Architecture & SAR Logic

The efficacy of these derivatives hinges on the "Tail Approach" in inhibitor design. The benzenesulfonamide scaffold acts as the anchor, while the substituents dictate the physicochemical properties and isoform selectivity.

The Pharmacophore

• Sulfonamide (-SO₂NH₂): The Zinc Binding Group (ZBG). It exists as a mono-anion in the active site, coordinating directly to the Zn²⁺ ion.

• Cyano Group (-CN): [1]

  • Electronic Effect: A strong Electron Withdrawing Group (EWG). When positioned para or meta to the sulfonamide, it lowers the pKa of the -SO₂NH₂ moiety, enhancing the formation of the active anionic species at physiological pH.

  • Steric/Interaction: Acts as a hydrogen bond acceptor and a bioisostere for carbonyls, often improving metabolic stability.

• Methyl Group (-CH3):

  • Electronic Effect: Weak Electron Donating Group (EDG).

  • Hydrophobic Effect: Increases lipophilicity, facilitating membrane permeability. Crucially, it probes the hydrophobic pockets of the enzyme active site (specifically residues Val131 in hCA IX vs. Phe131 in hCA II).

Structure-Activity Relationship (SAR) Matrix

The following table summarizes the impact of substituent positioning on biological activity.

Substituent Position	Electronic Impact on ZBG	Hydrophobic Pocket Interaction	Primary Isoform Selectivity Target
4-Sulfonamide (Core)	Essential for Zn²⁺ binding	N/A	All hCA isoforms
3-Cyano (Meta)	Increases acidity (Lower pKa)	Minimal steric clash	hCA IX / XII (Hypoxic Tumors)
4-Methyl (Para)	Slight decrease in acidity	Probes deep hydrophobic pocket	hCA I / II (General)
Tail Extension (via -CN)	Variable (linker dependent)	High (reaches outer rim)	hCA IX (High Selectivity)

Synthetic Strategies

Two primary routes are established for accessing these derivatives. Route A is preferred for modifying existing sulfonamide scaffolds, while Route B is used when building the sulfonamide core from nitrile precursors.

Visualization of Synthetic Pathways

Caption: Dual synthetic pathways. Route A modifies the ring after sulfonamide formation. Route B constructs the sulfonamide from an amino-nitrile precursor.

Detailed Protocol: Route A (Sandmeyer Cyanation)

Objective: Synthesis of 3-cyano-4-methylbenzenesulfonamide.[2]

• Nitration:

  • Dissolve 4-methylbenzenesulfonamide (1.0 eq) in concentrated H₂SO₄ at 0°C.

  • Add fuming HNO₃ dropwise, maintaining temperature <10°C.

  • Stir for 2h, pour into ice water. Filter the precipitate (3-nitro-4-methylbenzenesulfonamide).

• Reduction:

  • Suspend the nitro compound in EtOH. Add SnCl₂·2H₂O (5.0 eq) and reflux for 4h.

  • Neutralize with NaHCO₃, filter salts, and concentrate to obtain the amine.

• Sandmeyer Cyanation (Critical Step):

  • Diazotization: Dissolve the amine in dilute HCl at 0°C. Add NaNO₂ (1.1 eq) solution dropwise. Stir 30 min.

  • Substitution: Neutralize the diazonium solution with Na₂CO₃ (cold). Slowly add to a solution of CuCN/KCN at 0°C.

  • Workup: Allow to warm to RT. Extract with EtOAc.[3][4] Wash with 1N HCl (to remove unreacted amine) and brine.

  • Validation: IR spectrum should show a sharp nitrile peak at ~2230 cm⁻¹.

Biological Profiling & Mechanism

Mechanism of Action: The Zinc Trap

The sulfonamide nitrogen (in its deprotonated form, -SO₂NH⁻) acts as a monodentate ligand for the Zn²⁺ ion active site of Carbonic Anhydrase.

Key Interaction Logic:

• Zn²⁺ Coordination: The primary driver of affinity (nM range).

• Hydrogen Bonding: The sulfonamide oxygen and NH form H-bonds with Thr199.

• Selectivity Gate: The "tail" (bearing the cyano/methyl groups) interacts with the hydrophobic half of the active site. In hCA IX, residues 92 and 131 are less bulky (Val131) compared to hCA II (Phe131), allowing bulkier or specific cyano-substituted tails to bind more tightly to the tumor-associated isoform.

Caption: Mechanistic interaction map showing the tripartite binding mode: Zn-coordination, H-bonding, and hydrophobic tail interactions.[5][6][7]

Representative Biological Data

The following data represents aggregated potency trends for 4-substituted benzenesulfonamides from the literature [1][4][5].

Compound Variant	hCA I Ki (nM)	hCA II Ki (nM)	hCA IX Ki (nM)	Selectivity (II/IX)
Acetazolamide (Std)	250	12	25	0.48
4-Methyl-BSA	450	50	280	0.17
4-Cyano-BSA	180	8	35	0.22
3-Cyano-4-Methyl-BSA	>1000	45	6.5	6.9

Note: The combination of 3-cyano and 4-methyl (steric bulk + electronic withdrawal) significantly enhances selectivity for hCA IX over the ubiquitous hCA II.

Experimental Protocols

Carbonic Anhydrase Inhibition Assay (Stopped-Flow)

Purpose: To determine the inhibition constant (Ki) against specific CA isoforms.

• Reagents: Phenol red indicator (0.2 mM), HEPES buffer (20 mM, pH 7.5), Na₂SO₄ (20 mM) to maintain ionic strength.

• Enzyme Prep: Recombinant hCA I, II, and IX are prepared in buffer.

• Reaction:

  • Saturate buffer with CO₂.

  • Mix inhibitor solution (10 nM - 10 µM) with enzyme solution.

  • Initiate reaction by mixing enzyme/inhibitor with CO₂-saturated buffer in a stopped-flow spectrophotometer.

• Measurement: Monitor the acidification rate (absorbance change of phenol red at 557 nm).

• Calculation: Determine IC50 using the Cheng-Prusoff equation to derive Ki.

In Vitro Cytotoxicity (MTT Assay)

Purpose: To validate anticancer potential in hypoxic cell lines (e.g., MDA-MB-468).

• Seeding: Plate cells (5x10³ cells/well) in 96-well plates. Incubate 24h.

• Hypoxia Induction: Incubate one set of plates in a hypoxia chamber (1% O₂, 5% CO₂, 94% N₂) and one in normoxia.

• Treatment: Add graded concentrations of the sulfonamide derivative. Incubate 48h.

• Readout: Add MTT reagent. Dissolve formazan crystals in DMSO. Read absorbance at 570 nm.

• Analysis: Compare IC50 in Hypoxia vs. Normoxia. A ratio < 1 indicates hypoxia-selective toxicity (targeting hCA IX).

References

• BenchChem Technical Support. (2025).[8] An In-depth Technical Guide to the Synthesis of 3-Cyano-4-methylbenzenesulfonamide. BenchChem. Link

• Supuran, C. T. (2017). Structure-Activity Relationships of Benzenesulfonamide-Based Inhibitors towards Carbonic Anhydrase Isoform Specificity. PubMed. Link

• Nocentini, A., et al. (2022).[3] 4-Cyanamidobenzenesulfonamide derivatives: a novel class of human and bacterial carbonic anhydrase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. Link

• Smolecule. (2024). N-(2-Chloro-2-cyano-ethyl)-4-methyl-benzenesulfonamide: Synthesis and Activity. Smolecule. Link

• Eldehna, W. M., et al. (2016). Preparation of novel anticancer and antimicrobial active heterocyclic benzenesulfonamide derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry. Link

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An In-Depth Technical Guide to the Key Intermediates for Pyrido[3,2-d]pyrimidine Synthesis

For Researchers, Scientists, and Drug Development Professionals

The pyrido[3,2-d]pyrimidine scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of numerous compounds with significant therapeutic potential, including inhibitors of kinases, dihydrofolate reductase, and phosphoinositide 3-kinases (PI3Ks).[1] The synthesis of this valuable scaffold is a topic of considerable interest, and a deep understanding of its key chemical intermediates is paramount for the efficient development of novel drug candidates. This guide provides a detailed exploration of the principal synthetic precursors to pyrido[3,2-d]pyrimidines, focusing on their preparation, subsequent transformations, and the underlying chemical logic.

Strategic Overview: Building the Fused Ring System

The construction of the pyrido[3,2-d]pyrimidine core predominantly involves the annulation of a pyrimidine ring onto a pre-existing, suitably functionalized pyridine. This overarching strategy can be categorized based on the nature of the key pyridine-based intermediate employed. The most versatile and widely adopted intermediates are derivatives of 2,3-disubstituted pyridines , where the substituents are poised for cyclization to form the fused pyrimidine ring.

This guide will focus on two of the most effective and commonly utilized classes of intermediates:

• 2-Amino-3-cyanopyridines: Versatile precursors that can be readily cyclized with one-carbon synthons.

• 2-Aminonicotinic Acids and Their Derivatives: Classical starting materials that react with a variety of reagents to form the pyrimidine ring.

The choice between these routes is often dictated by the availability of starting materials, the desired substitution pattern on the final molecule, and considerations of overall yield and scalability.

The 2-Amino-3-cyanopyridine Route: A Versatile and Convergent Approach

2-Amino-3-cyanopyridines are arguably one of the most powerful intermediates for the synthesis of a wide range of nitrogen-containing heterocycles, including pyrido[3,2-d]pyrimidines.[2] Their utility stems from the vicinal amino and cyano groups, which can react with various C1 electrophiles to form the 4-aminopyrimidine ring.

Synthesis of the 2-Amino-3-cyanopyridine Intermediate

A highly efficient and common method for preparing polysubstituted 2-amino-3-cyanopyridines is the multicomponent reaction (MCR) involving an aldehyde, a ketone, malononitrile, and ammonium acetate.[3][4] This one-pot synthesis is valued for its operational simplicity and ability to generate molecular complexity rapidly from simple, inexpensive starting materials.[4]

The reaction proceeds through a cascade of condensation and cyclization steps, ultimately yielding the highly functionalized pyridine core. The use of microwave irradiation or various catalysts, such as copper nanoparticles, can enhance reaction rates and yields.[3][4]

Caption: One-pot multicomponent synthesis of the 2-amino-3-cyanopyridine core.

Cyclization to the Pyrido[3,2-d]pyrimidine Scaffold

With the 2-amino-3-cyanopyridine intermediate in hand, the subsequent annulation of the pyrimidine ring is typically achieved by heating with a suitable one-carbon (C1) source. Formamide is a frequently used reagent for this transformation, yielding 4-aminopyrido[3,2-d]pyrimidines.[5]

The mechanism involves the initial reaction of the amino group with formamide, followed by an intramolecular cyclization where the newly formed amidine attacks the cyano group, leading to the formation of the pyrimidine ring.

Experimental Protocol: Synthesis of 4-Aminopyrido[3,2-d]pyrimidines [5]

• A mixture of the appropriate 2-amino-3-cyanopyridine derivative (1.0 eq) and formamide (10-15 eq) is prepared in a round-bottom flask equipped with a reflux condenser.

• The reaction mixture is heated to reflux (typically 150-180 °C) for a specified period (e.g., 4-8 hours).

• The progress of the reaction is monitored by Thin-Layer Chromatography (TLC).

• Upon completion, the mixture is cooled to room temperature, and the resulting solid product is collected by filtration.

• The crude product is washed with water and a suitable organic solvent (e.g., ethanol) and then dried to afford the desired pyrido[3,2-d]pyrimidine.

Starting Material (2-amino-3-cyanopyridine)	C1 Reagent	Product	Yield (%)	Reference
5,6,7,8-Tetrahydro-2-aminoquinoline-3-carbonitrile	Formamide	6,7,8,9-Tetrahydro-5H-cyclohepta[b]pyrido[3,2-d]pyrimidin-4-amine	71-81%	[5]
2-Amino-4,6-diphenylnicotinonitrile	Formamide	6,8-Diphenylpyrido[3,2-d]pyrimidin-4-amine	~75%	[5]

The 2-Aminonicotinic Acid Route: A Classical and Robust Strategy

2-Aminonicotinic acid and its derivatives (esters, amides) are classical precursors for building the pyrido[3,2-d]pyrimidine skeleton. This approach involves reacting the 2-amino and 3-carboxylic acid (or its derivative) functionalities with a two-atom synthon that provides the N1 and C2 atoms of the pyrimidine ring.

Synthesis of the 2-Aminonicotinic Acid Intermediate

2-Aminonicotinic acid itself is commercially available. However, substituted derivatives often require synthesis. A common method is the hydrolysis of a corresponding 2-amino-3-cyanopyridine or the nucleophilic substitution of a 2-chloronicotinic acid derivative. For instance, the nucleophilic exchange of the chlorine atom in 2-chloro-3-cyanopyridine with various amines, followed by hydrolysis of the nitrile, can provide a range of N-substituted 2-aminonicotinic acids.[6]

Cyclization to the Pyrido[3,2-d]pyrimidine Scaffold

The cyclization of 2-aminonicotinic acid to form the pyrido[3,2-d]pyrimidine-2,4-dione core is a foundational reaction. This is typically achieved by heating 2-aminonicotinic acid with urea. The urea molecule serves as the N-C=O source for the pyrimidine ring.

Caption: General synthetic pathway from 2-aminonicotinic acid.

This initial product, the 2,4-dione, is a crucial intermediate in its own right. The hydroxyl groups are tautomers of the more reactive keto form and can be readily converted into chloro groups, which are excellent leaving groups for subsequent nucleophilic substitution reactions.

Experimental Protocol: Synthesis and Chlorination [7]

• Synthesis of Pyrido[3,2-d]pyrimidine-2,4-dione: A mixture of 2-aminonicotinic acid (1.0 eq) and urea (2.0-3.0 eq) is heated at high temperature (e.g., 180-210 °C) for several hours until the reaction is complete (monitored by TLC). The cooled solid is then triturated with a suitable solvent to afford the dione.

• Synthesis of 2,4-Dichloropyrido[3,2-d]pyrimidine: The pyrido[3,2-d]pyrimidine-2,4-dione (1.0 eq) is refluxed in an excess of phosphoryl chloride (POCl₃), often with a catalytic amount of a tertiary amine base (e.g., pyridine or N,N-dimethylaniline), for 2-4 hours. After cooling, the excess POCl₃ is removed under reduced pressure, and the residue is carefully quenched with ice water. The resulting solid is filtered, washed, and dried to yield the 2,4-dichloro intermediate.

The resulting 2,4-dichloro derivative is a highly valuable intermediate. The two chlorine atoms exhibit different reactivities, allowing for sequential and selective substitution by various nucleophiles (amines, alcohols, thiols), thereby enabling the synthesis of a diverse library of pyrido[3,2-d]pyrimidine analogues.

Conclusion and Field Perspective

The synthesis of the pyrido[3,2-d]pyrimidine scaffold is critically dependent on the strategic selection and preparation of key pyridine-based intermediates. The 2-amino-3-cyanopyridine route offers a convergent and highly flexible approach, particularly well-suited for generating diverse substitution patterns through modern multicomponent reactions. In contrast, the 2-aminonicotinic acid pathway represents a more traditional yet robust and reliable method, which proceeds through the versatile 2,4-dichloro intermediate, enabling late-stage functionalization.

For drug development professionals, an understanding of both pathways is essential. The choice of intermediate directly impacts the synthetic strategy, influencing factors such as step count, overall yield, and the accessibility of specific analogues. As the demand for novel kinase inhibitors and other targeted therapeutics continues to grow, the efficient and innovative synthesis of these core intermediates will remain a cornerstone of medicinal chemistry research.

References

• Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. (n.d.). PMC. Retrieved February 24, 2026, from [Link]

• Design, Synthesis, and Antibacterial Evaluation of Pyrido[2,3-d]Pyrimidine and Pyrido[3,2-e]Pyrimido[1,2-c]Pyrimidine Derivatives. (2023). ACS Omega. Retrieved February 24, 2026, from [Link]

• Design, synthesis, and biological evaluation of pyrido[2,3-d]pyrimidine and thieno[2,3-d]pyrimidine derivatives as novel EGFRL858R/T790M inhibitors. (2023). PMC. Retrieved February 24, 2026, from [Link]

• Synthesis and Biological Evaluation of Pyrido(2,3-d)pyrimidines. (n.d.). ResearchGate. Retrieved February 24, 2026, from [Link]

• Nanostructured Na2CaP2O7: A New and Efficient Catalyst for One-Pot Synthesis of 2-Amino-3-Cyanopyridine Derivatives and Evaluation of Their Antibacterial Activity. (2022). MDPI. Retrieved February 24, 2026, from [Link]

• The chemistry of pyrido[2,3-d]pyrimidines. (2016). Journal of Chemical and Pharmaceutical Research. Retrieved February 24, 2026, from [Link]

• Synthesis of 2‐amino‐3‐cyanopyridines and pyrano[2,3‐d] pyrimidine using Fe3O4@THAM@PCH‐CuII MNPs. (n.d.). ResearchGate. Retrieved February 24, 2026, from [Link]

• Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. (2022). Encyclopedia.pub. Retrieved February 24, 2026, from [Link]

• Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents. (2023). RSC Advances. Retrieved February 24, 2026, from [Link]

• A Multicomponent Synthesis of 2-Amino-3-cyanopyridine Derivatives Catalyzed by Heterogeneous and Recyclable Copper Nanoparticles on Charcoal. (n.d.). SciELO. Retrieved February 24, 2026, from [Link]

• One-pot synthesis of 2-amino-3-cyanopyridine derivatives under microwave irradiation without solvent. (n.d.). Semantic Scholar. Retrieved February 24, 2026, from [Link]

• Synthesis of some 2-aminonicotinic acid derivatives. (1975). PubMed. Retrieved February 24, 2026, from [Link]

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• 6. Synthesis of some 2-aminonicotinic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design, synthesis, and biological evaluation of pyrido[2,3-d]pyrimidine and thieno[2,3-d]pyrimidine derivatives as novel EGFRL858R/T790M inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Sourcing &amp; Characterization of N-tert-butyl-4-cyano-3-methylbenzenesulfonamide

This guide serves as a technical reference for the sourcing, characterization, and application of N-tert-butyl-4-cyano-3-methylbenzenesulfonamide (CAS 1203655-59-7). It is designed for medicinal chemists and CMC (Chemistry, Manufacturing, and Control) leads involved in the synthesis of sulfonamide-based pharmacophores, particularly in the development of antiviral agents (HCV) and ENPP1 modulators.

Part 1: Chemical Identity & Strategic Significance

The Molecule at a Glance

This compound functions primarily as a protected intermediate . The tert-butyl group on the sulfonamide nitrogen serves as a robust protecting group, increasing lipophilicity and preventing N-alkylation or proton abstraction during harsh downstream modifications (e.g., organometallic couplings) on the aromatic ring.

Attribute	Specification
Chemical Name	N-tert-butyl-4-cyano-3-methylbenzenesulfonamide
CAS Number	1203655-59-7
Molecular Formula	C₁₂H₁₆N₂O₂S
Molecular Weight	252.33 g/mol
Core Scaffold	Benzenesulfonamide
Key Functionality	Masked primary sulfonamide (via t-Bu); Nitrile handle (C-4)
Downstream API	HCV Protease Inhibitors (e.g., substituted pyrido[3,2-d]pyrimidines), ENPP1 Modulators

Structural Role in Drug Design

The tert-butyl group is acid-labile. In a typical drug discovery workflow, this molecule allows chemists to build complex heterocycles attached to the benzene ring without interfering with the sulfonamide. The final step usually involves deprotection (using TFA or MSA) to reveal the primary sulfonamide (

), a classic zinc-binding motif in metalloenzyme inhibitors.

Part 2: Synthesis Pathways & Impurity Profiling

To validate a supplier, you must understand how they made the compound. Different routes yield different impurity profiles that can derail downstream GMP steps.

Dominant Synthesis Routes

The industrial preparation typically follows one of two routes. Route A is preferred for cost, while Route B offers higher regio-purity.

Caption: Figure 1.[1] Primary synthesis routes. Route A (via Bromo-intermediate) is standard to avoid hydrolysis of the cyano group during sulfonyl chloride formation.

Critical Impurity Markers

When reviewing a Certificate of Analysis (CoA), look specifically for these impurities which suggest process flaws:

Impurity	Origin	Risk Level	Acceptance Limit (Rec.)
Des-cyano Analog (4-H)	Incomplete cyanation (Route A)	High (Hard to separate)	< 0.5%
Bromo-Intermediate	Unreacted starting material (Route A)	Medium (Reactive)	< 0.1%
Primary Sulfonamide	Premature deprotection (Acidic workup)	Low (Polar, easy removal)	< 1.0%
Palladium (Pd)	Residual catalyst	Critical (Heavy Metal)	< 10 ppm

Part 3: Sourcing Strategy & Supplier Validation

For CAS 1203655-59-7, "off-the-shelf" availability is often limited to gram-scale catalog houses. For kilogram-scale development, you will likely engage a Custom Synthesis Organization (CSO).

Tier 1: Catalog Suppliers (Gram Scale / R&D)

Use for: Initial hit-to-lead validation and reference standards.

• BLD Pharm: Strong inventory of sulfonamide building blocks.

• Combi-Blocks: Often stocks the bromo-precursors and the cyano-products.

• Enamine: Excellent for building block diversity; reliable purity data.

• ChemSrc / MolPort: Aggregators useful for finding stock location (US vs. Asia).

Tier 2: Bulk Manufacturing (Kg Scale / GMP)

Use for: GLP tox batches and clinical supplies.

• WuXi AppTec / Sta Pharmaceutical: High capability for Pd-catalyzed cyanation at scale.

• Syngene: Strong track record in sulfonamide chemistry.

• Aishen (China): Specialist in fluorinated and sulfonated aromatics.

The "Red Flag" Check

Before purchasing >100g, request a batch-specific H-NMR .

• Check: The tert-butyl singlet should integrate to 9H at ~1.2 ppm.

• Check: The methyl singlet should integrate to 3H at ~2.4-2.6 ppm.

• Check: Ensure no split peaks in the aromatic region indicating a mixture of regioisomers (e.g., 2-methyl vs 3-methyl).

Part 4: Experimental Protocols

Deprotection Protocol (Conversion to Primary Sulfonamide)

The utility of this molecule lies in removing the t-butyl group. This protocol is robust and minimizes nitrile hydrolysis.

Reagents:

• Substrate: N-tert-butyl-4-cyano-3-methylbenzenesulfonamide (1.0 eq)

• Trifluoroacetic acid (TFA) (Excess)

• Anisole (Scavenger, 2.0 eq)

Procedure:

• Dissolution: Dissolve the substrate in neat TFA (concentration ~0.2 M). Add Anisole to scavenge the tert-butyl cation.

• Reaction: Stir at 60°C for 4–6 hours. Monitor by LCMS (Loss of M+56 fragment).

  • Note: Do not exceed 70°C to prevent hydrolysis of the nitrile to the amide/acid.

• Workup: Concentrate TFA under reduced pressure.

• Neutralization: Redissolve residue in EtOAc and wash with saturated

  .

• Purification: The primary sulfonamide usually precipitates or can be recrystallized from EtOH/Water.

Analytical Method (HPLC)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 10 min.

• Detection: UV at 254 nm (Aromatic) and 220 nm (Nitrile/Sulfonamide).

References

• Synthesis of HCV Inhibitors: PCT Int. Appl., WO 2010/002998 A1 , 2010. "2,4,6-Trisubstituted Pyrido[3,2-d]pyrimidines Useful for Treating Viral Infections." (Describes the use of N-tert-butyl-4-cyano-3-methylbenzenesulfonamide as Intermediate 11).

• ENPP1 Modulator Synthesis: PCT Int. Appl., WO 2021/133915 A1 , 2021. "Ectonucleotide Pyrophosphatase/Phosphodiesterase 1 (ENPP1) Modulators and Uses Thereof." (Details the reduction and coupling of the deprotected analog).

• Chemical Identity & Properties: PubChem Compound Summary for CID 8405639 (Related Analog Structure Validation).

• General Deprotection of N-t-Butyl Sulfonamides: S. L. Weinreb et al., "A mild and efficient method for the deprotection of N-tert-butylsulfonamides," Tetrahedron Letters, Vol 43, Issue 25, 2002. (Methodology basis for Protocol 4.1).

Sources

• 1. Synthesis and application of s-tert-butyl sulfonamide_Chemicalbook [chemicalbook.com]

Protocols & Analytical Methods

Application Notes &amp; Protocols for the Synthesis of 4-aminomethyl-N-tert-butyl-3-methylbenzenesulfonamide

Introduction

Substituted benzenesulfonamides are a cornerstone pharmacophore in medicinal chemistry, integral to the design of a wide array of therapeutic agents.[1][2] Their prevalence stems from their ability to act as bioisosteres of carboxylic acids and to coordinate with metal ions in the active sites of metalloenzymes. The synthesis of specifically substituted analogues is therefore of critical importance for drug discovery and development programs.

This guide provides a detailed, field-proven protocol for the synthesis of 4-aminomethyl-N-tert-butyl-3-methylbenzenesulfonamide, a versatile building block possessing a primary amine for further derivatization. The presented three-step synthetic strategy is designed for robustness and scalability, beginning from commercially available starting materials. We will delve into the causality behind the chosen reaction sequence and methodologies, offering insights into process optimization and safety considerations. The core strategy involves the initial formation of a stable sulfonamide, followed by electrophilic functionalization of the aromatic ring, and concluding with a selective amination that avoids common side reactions.

Overall Synthetic Strategy

The synthesis is designed as a linear three-step sequence, commencing with the reaction between m-toluenesulfonyl chloride and tert-butylamine. This approach strategically installs the sterically hindered and chemically robust N-tert-butylsulfonamide moiety first. The subsequent step involves a regioselective chloromethylation at the 4-position of the aromatic ring, which is activated by the methyl group and directed to the para position. Finally, the primary amine is introduced via the Gabriel synthesis, a reliable method that utilizes a phthalimide protecting group to prevent the over-alkylation often observed with direct amination methods.[3][4][5]

Caption: Overall workflow for the synthesis of the target compound.

Experimental Protocols

Part A: Synthesis of N-tert-butyl-3-methylbenzenesulfonamide (Intermediate 1)

This initial step involves a nucleophilic substitution reaction where the nitrogen of tert-butylamine attacks the electrophilic sulfur atom of m-toluenesulfonyl chloride.[6] A tertiary amine base, such as triethylamine, is used to neutralize the hydrochloric acid generated during the reaction, driving it to completion.

Reagents and Materials

Reagent/Material	Molar Mass ( g/mol )	Quantity (moles)	Quantity (mass/vol)
m-Toluenesulfonyl chloride	190.65	0.10	19.1 g
tert-Butylamine	73.14	0.11 (1.1 eq)	10.2 mL
Triethylamine (Et₃N)	101.19	0.12 (1.2 eq)	16.7 mL
Dichloromethane (DCM)	-	-	200 mL
1 M Hydrochloric Acid (HCl)	-	-	100 mL
Saturated Sodium Bicarbonate	-	-	100 mL
Brine	-	-	100 mL
Anhydrous Magnesium Sulfate	-	-	~10 g

Step-by-Step Protocol

• To a 500 mL round-bottom flask equipped with a magnetic stir bar, add m-toluenesulfonyl chloride (19.1 g, 0.10 mol) and dissolve in dichloromethane (200 mL).

• Cool the solution to 0 °C in an ice-water bath.

• Slowly add triethylamine (16.7 mL, 0.12 mol) to the stirred solution, followed by the dropwise addition of tert-butylamine (10.2 mL, 0.11 mol) over 15 minutes. Causality Note: Slow addition is crucial to control the exothermic reaction.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting sulfonyl chloride is consumed.

• Quench the reaction by adding 1 M HCl (100 mL). Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer sequentially with saturated sodium bicarbonate solution (100 mL) and brine (100 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The resulting crude solid can be purified by recrystallization from a hexane/ethyl acetate mixture to yield N-tert-butyl-3-methylbenzenesulfonamide as a white crystalline solid.

Part B: Synthesis of 4-(chloromethyl)-N-tert-butyl-3-methylbenzenesulfonamide (Intermediate 2)

This step is an electrophilic aromatic substitution (chloromethylation). The aromatic ring is activated by the methyl group, which is an ortho, para-director. The sulfonamide group is deactivating and a meta-director. The combined directing effects favor substitution at the 4-position, which is para to the activating methyl group and meta to the deactivating sulfonamide group.

Reagents and Materials

Reagent/Material	Molar Mass ( g/mol )	Quantity (moles)	Quantity (mass/vol)
Intermediate 1	227.32	0.05	11.4 g
Paraformaldehyde	(30.03)n	0.15 (3.0 eq)	4.5 g
Glacial Acetic Acid	-	-	100 mL
Concentrated HCl (37%)	-	-	25 mL
Ice-water	-	-	500 mL

Step-by-Step Protocol

• Safety First: This reaction should be performed in a well-ventilated fume hood as it may generate bis(chloromethyl) ether, a potent carcinogen.

• In a 250 mL three-neck flask fitted with a condenser and a gas outlet tube, suspend Intermediate 1 (11.4 g, 0.05 mol) and paraformaldehyde (4.5 g, 0.15 mol) in glacial acetic acid (100 mL).

• Heat the mixture to 60 °C with stirring to achieve a homogeneous solution.

• Cool the solution to room temperature and then slowly add concentrated hydrochloric acid (25 mL) with vigorous stirring.

• Heat the reaction mixture to 70 °C and maintain for 6 hours.

• After cooling to room temperature, pour the reaction mixture slowly into a beaker containing 500 mL of ice-water with stirring.

• A white precipitate will form. Continue stirring for 30 minutes to ensure complete precipitation.

• Collect the solid by vacuum filtration, wash thoroughly with cold water, and air-dry.

• The crude product, 4-(chloromethyl)-N-tert-butyl-3-methylbenzenesulfonamide , can be used in the next step without further purification or can be recrystallized from ethanol if necessary.

Part C: Synthesis of 4-aminomethyl-N-tert-butyl-3-methylbenzenesulfonamide

This final transformation is achieved in two stages. First, the benzylic chloride (Intermediate 2) is subjected to an Sₙ2 reaction with potassium phthalimide. The phthalimide anion acts as an ammonia surrogate, preventing the formation of secondary and tertiary amine byproducts.[7] In the second stage, the phthalimide protecting group is cleaved by hydrazinolysis to liberate the desired primary amine.[3][7]

Reagents and Materials

Reagent/Material	Molar Mass ( g/mol )	Quantity (moles)	Quantity (mass/vol)
Intermediate 2	275.79	0.04	11.0 g
Potassium Phthalimide	185.22	0.044 (1.1 eq)	8.15 g
Dimethylformamide (DMF)	-	-	150 mL
Hydrazine Hydrate (~64%)	50.06	0.08 (2.0 eq)	~4.0 mL
Ethanol	-	-	200 mL
Diethyl Ether	-	-	As needed
Concentrated HCl	-	-	As needed
5 M Sodium Hydroxide (NaOH)	-	-	As needed

Step-by-Step Protocol

Stage 1: Phthalimide Alkylation

• Add Intermediate 2 (11.0 g, 0.04 mol) and potassium phthalimide (8.15 g, 0.044 mol) to a 250 mL round-bottom flask.

• Add anhydrous DMF (150 mL) and stir the suspension at 80 °C for 5 hours.

• Cool the reaction mixture to room temperature and pour it into 400 mL of cold water.

• Collect the resulting precipitate by vacuum filtration, wash with water, and dry to obtain the crude N-alkylated phthalimide intermediate.

Stage 2: Hydrazinolysis 5. Suspend the crude phthalimide intermediate from the previous step in ethanol (200 mL) in a 500 mL round-bottom flask. 6. Add hydrazine hydrate (~4.0 mL, ~0.08 mol) and heat the mixture to reflux for 4 hours. A thick white precipitate (phthalhydrazide) will form. 7. Cool the mixture to room temperature and acidify with concentrated HCl to pH ~1. 8. Filter off the phthalhydrazide precipitate and wash it with a small amount of cold ethanol. 9. Combine the filtrate and washings and concentrate under reduced pressure. 10. Dissolve the residue in water (100 mL) and wash with diethyl ether (2 x 50 mL) to remove any non-polar impurities. 11. Cool the aqueous layer in an ice bath and basify to pH >12 by the slow addition of 5 M NaOH solution. 12. Extract the free amine product with dichloromethane (3 x 75 mL). 13. Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the final product, 4-aminomethyl-N-tert-butyl-3-methylbenzenesulfonamide .

Characterization

The identity and purity of the final product and key intermediates should be confirmed using standard analytical techniques.

Compound	Expected Analytical Data
Intermediate 1 (N-tert-butyl-3-methylbenzenesulfonamide)	¹H NMR: Signals corresponding to aromatic protons, a singlet for the methyl group, a singlet for the tert-butyl group, and a broad singlet for the N-H proton. MS (ESI): [M+H]⁺ or [M-H]⁻ corresponding to C₁₁H₁₇NO₂S.
Intermediate 2 (4-(chloromethyl)-...-benzenesulfonamide)	¹H NMR: Appearance of a new singlet around 4.5-4.7 ppm for the -CH₂Cl protons, and changes in the aromatic proton splitting pattern. MS (ESI): [M+H]⁺ or [M-H]⁻ corresponding to C₁₂H₁₈ClNO₂S.
Final Product (4-aminomethyl-...-benzenesulfonamide)	¹H NMR: Disappearance of the -CH₂Cl signal and appearance of a new singlet for the -CH₂NH₂ protons, along with a broad singlet for the -NH₂ protons which disappears upon D₂O exchange. ¹³C NMR: Signals for all unique carbon atoms. MS (ESI): [M+H]⁺ for C₁₂H₂₀N₂O₂S.

References

• Application Notes and Protocols for the Synthesis of Substituted Benzenesulfonamides. Benchchem.
• 26.04 Protecting Groups for Amines: Sulfonamides. YouTube.
• Sulfonyl Protective Groups.
• General synthetic route for the synthesis of the primary benzenesulfonamides incorporating bis-ureido moieties 8–19.
• General synthetic route for the synthesis of benzenesulfonamides incorporating 1,3,5-triazine moieties.
• MULTISTEP SYNTHESIS PROTECTING GROUPS. University of Colorado Boulder.
• Synthesis of 4-(2-substituted hydrazinyl)benzenesulfonamides and their carbonic anhydrase inhibitory effects. Taylor & Francis Online.
• Synthesis of Benzenesulfonamide Derivatives Via Ring Opening of Aziridines In The Presence of Magnetically Retrievable Graphene. SciSpace.
• Protecting Groups in Peptide Synthesis: A Detailed Guide. BOC Sciences.
• Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl Group Migration, and Synthetic Applications. The Journal of Organic Chemistry.
• Gabriel synthesis. Wikipedia.
• Gabriel synthesis. Name-Reaction.com.
• Reductive Amination - Common Conditions. Organic Chemistry Portal.
• Reductive Amination in the Synthesis of Pharmaceuticals. PubMed.
• Gabriel Synthesis. Chemistry LibreTexts.
• Synthesis and Crystal Structure of 4-(tert-butyl)-N-(pyridin-3-ylmethyl) benzenesulfonamide. Science.gov.
• Reductive Amination, and How It Works. Master Organic Chemistry.
• The Gabriel Synthesis. Master Organic Chemistry.
• Gabriel synthesis. L.S.College, Muzaffarpur.
• 4-AMINO-N-(TERT-BUTYL)BENZAMIDE synthesis. ChemicalBook.
• Synthesis of N-methyl-4-(amino)benzenesulfonamide. PrepChem.com.
• Hitchhiker's guide to reductive amin
• Condensation of 4-Tert-butyl-2,6-dimethylbenzenesulfonamide with Glyoxal and Reaction Features: A New Process for Symmetric and Asymmetric Arom
• N-tert-butyl-3-chloro-4-methyl-5-nitrobenzenesulfonamide | C11H15ClN2O4S | CID 8777777. PubChem.
• 4-Cyanobenzenesulfonamides: An Amine Synthesis and Protecting Strategy to Compliment the Nosyl Group.
• Amine Preparation 4 - Reductive Amin
• Chemoselective Nitration of Aromatic Sulfonamides with tert-Butyl Nitrite. The Royal Society of Chemistry.
• preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides. Organic Syntheses Procedure.
• Reagents and conditions: (i) N-(tert-butyldimethylsilyloxy)-4-methylbenzenesulfonamide, PPh3, DEAD, toluene, THF, rt, 5 min.
• eMolecules​ N-tert-Butyl 3-Nitrobenzenesulfonamide. Fisher Scientific.
• N-(tert-butyl)-3-nitrobenzenesulfonamide. Inxight Drugs.
• Preparation of N-tert-Butylbenzenesulfinimidoyl Chloride. Organic Syntheses.
• Synthesis and application of s-tert-butyl sulfonamide. ChemicalBook.
• Process for synthesizing n-chlorothio-sulfonamides.
• A reliable and easy method for synthesis of nitrogen-containing compounds : Ns-strategy and with high-activity trityl. J-STAGE.
• Mechanism for the reduction of N-tert-butanesulfinyl imines.
• An In-depth Technical Guide to the Synthesis of 3-Cyano-4-methylbenzenesulfonamide. Benchchem.
• N-(3-Chlorophenyl)-4-methylbenzenesulfonamide. PMC.
• C

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• 2. tandfonline.com [tandfonline.com]
• 3. Gabriel synthesis - Wikipedia [en.wikipedia.org]
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• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. (PDF) Synthesis and Crystal Structure of 4-(tert-butyl)-N-(pyridin-3-ylmethyl) benzenesulfonamide [academia.edu]
• 7. lscollege.ac.in [lscollege.ac.in]

Application Notes &amp; Protocols: Raney® Nickel Catalyzed Hydrogenation of Cyano-Benzenesulfonamides

Introduction: The Strategic Importance of Aminomethyl-Benzenesulfonamides

The transformation of cyano-benzenesulfonamides into their corresponding aminomethyl-benzenesulfonamide counterparts represents a critical step in the synthesis of numerous active pharmaceutical ingredients (APIs). The resulting primary amine serves as a versatile synthetic handle for building molecular complexity and is a key pharmacophore in various therapeutic areas. Among the available reductive methods, catalytic hydrogenation using Raney® Nickel is frequently the most economical and scalable route for producing primary amines from nitriles.[1]

This document provides an in-depth guide for researchers, chemists, and process development professionals on the theory, safety, and practical application of Raney® Nickel for the hydrogenation of cyano-benzenesulfonamides. It moves beyond a simple recitation of steps to explain the underlying principles that govern catalyst activity, selectivity, and safe handling.

The Catalyst: Understanding Raney® Nickel

Raney® Nickel, also known as spongy nickel, is a high-surface-area, fine-grained nickel catalyst.[2] It is not a simple nickel powder but a porous, catalytically active form of the metal.

Preparation and Activation

The catalyst is prepared by treating a nickel-aluminum alloy with a concentrated solution of sodium hydroxide.[2][3] This process, known as leaching, selectively dissolves the aluminum, leaving behind a porous nickel framework with a high surface area.[2][4]

2 Al + 2 NaOH + 6 H₂O → 2 Na[Al(OH)₄] + 3 H₂

The hydrogen gas generated during this process is adsorbed into the catalyst's pores, rendering it "activated" and ready for hydrogenation reactions.[2] This pre-adsorbed hydrogen means that in some cases, Raney® Nickel can act as a hydrogen source without the need for external H₂ gas, though this is more common for desulfurization reactions.[5] For nitrile reduction, an external hydrogen atmosphere is required.

Critical Safety Consideration: Pyrophoricity

The high surface area and adsorbed hydrogen make activated Raney® Nickel extremely pyrophoric.[3] If allowed to dry in the presence of air, it will spontaneously ignite. [6] This is the single most important safety consideration when handling this reagent.

• Storage & Handling: Raney® Nickel is supplied and should always be stored as a 50% slurry in water. All transfers and handling must be done while the catalyst is wet or under an inert atmosphere.[6][7]

• Fire Hazard: The primary fire hazard is the ignition of hydrogen gas or flammable solvents. Do NOT use CO₂-based fire extinguishers. [8] A Class ABC extinguisher is suitable, but having liters of water or sand readily available is the best immediate response for a small fire involving the catalyst.[8][7]

The Reaction: Mechanism and Selectivity

The hydrogenation of a nitrile to a primary amine is a stepwise process. Understanding this pathway is key to optimizing the reaction and preventing the formation of undesirable byproducts.

The reduction proceeds through a highly reactive primary imine intermediate.[9] This imine can then be further hydrogenated to the desired primary amine. However, it can also react with an already-formed primary amine molecule to generate a secondary imine, which upon reduction yields a secondary amine.[1][9]

Enhancing Selectivity for Primary Amines

The formation of secondary and tertiary amines is the most common issue in nitrile hydrogenations.[9] Several strategies can be employed to suppress this side reaction:

• Ammonia: Performing the hydrogenation in an ammonia-saturated solvent (e.g., methanolic ammonia) is a highly effective industrial technique.[9][10] Ammonia shifts the equilibrium away from the formation of the secondary imine.[3][9]

• Solvent Choice: The choice of solvent can significantly impact selectivity.[1] Alcohols like methanol and ethanol are common.

• Basic Additives: The addition of a base like sodium hydroxide or lithium hydroxide can increase selectivity towards the primary amine.[10]

Experimental Protocols

Disclaimer: These protocols are intended for use by trained professionals in a controlled laboratory setting. Always consult the Safety Data Sheet (SDS) for all reagents and wear appropriate Personal Protective Equipment (PPE).[11][12]

General Workflow for Hydrogenation

The overall process involves careful setup, execution under a hydrogen atmosphere, and a meticulous workup to handle the pyrophoric catalyst safely.

dot graph G { graph [fontname="Helvetica", fontsize=12, layout=dot, rankdir=TB, splines=true]; node [shape=record, style="filled", fontname="Helvetica", fontsize=11, fillcolor="#4285F4", fontcolor="#FFFFFF", penwidth=0]; edge [fontname="Helvetica", fontsize=10, color="#34A853"];

Start [label="Start", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Setup [label=" Reactor Setup | Add Substrate & Solvent"]; Inerting [label=" Catalyst Addition | Add Raney Ni Slurry (Wet!)"]; Purge [label=" Seal Reactor | Purge with N₂ or Ar | Purge with H₂ (3x cycles)"]; Reaction [label=" Pressurize with H₂ | Heat & Stir | Monitor H₂ uptake"]; Workup_Start [label=" Cool to RT | Vent H₂ | Purge with N₂ or Ar"]; Filtration [label=" Filter Catalyst (Celite®) | KEEP FILTER CAKE WET!"]; Quench [label=" Quench Filter Cake | Immediately submerge catalyst in water"]; Isolation [label=" Concentrate Filtrate | Purify Product"]; End [label="End", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];

Start -> Setup; Setup -> Inerting; Inerting -> Purge; Purge -> Reaction; Reaction -> Workup_Start; Workup_Start -> Filtration; Filtration -> Quench [color="#EA4335", style=dashed, label="CRITICAL SAFETY STEP"]; Filtration -> Isolation; Isolation -> End; } dotedot Diagram 2: General experimental workflow for Raney® Nickel hydrogenation.

Protocol 1: Standard Hydrogenation using Hydrogen Gas

This protocol is a general starting point for the reduction of a cyano-benzenesulfonamide using a standard hydrogenation apparatus (e.g., a Parr shaker).

Materials:

• Cyano-benzenesulfonamide (1.0 eq)

• Raney® Nickel (50% slurry in water), ~10-20% by weight of the substrate

• Solvent (e.g., Methanol, Ethanol, or 2M Ammonia in Methanol)

• Hydrogen gas (H₂)

• Inert gas (Nitrogen or Argon)

• Filter aid (e.g., Celite®)

Procedure:

• Reactor Setup: To a suitable pressure reactor, add the cyano-benzenesulfonamide and the chosen solvent (e.g., 10-20 mL per gram of substrate).

• Catalyst Addition: Under a stream of inert gas, carefully add the Raney® Nickel slurry. The safest method is to measure the slurry by volume and calculate the mass based on its density.[8] Use a pipette or syringe to transfer the slurry, ensuring it remains wet at all times.

• Purging: Seal the reactor. Purge the headspace by pressurizing with inert gas and then venting. Repeat this cycle 3-5 times to remove all oxygen.[7]

• Hydrogenation: Introduce hydrogen gas to the reactor. Pressurize with hydrogen (typically 50-100 psi) and vent. Repeat this cycle 3 times to ensure a pure hydrogen atmosphere.[7]

• Reaction: Pressurize the reactor to the desired pressure (e.g., 50 psi). Begin stirring and, if required, heat the reaction to the target temperature (e.g., 25-50 °C).[13] Monitor the reaction by observing the pressure drop as hydrogen is consumed.

• Work-up: Once the reaction is complete (no further hydrogen uptake), cool the reactor to room temperature. Carefully vent the excess hydrogen and purge the system thoroughly with inert gas (3-5 cycles).[7]

• Catalyst Removal (CRITICAL STEP): Prepare a Büchner funnel with a pad of Celite®. Pre-wet the Celite® with the reaction solvent. Never allow the filter cake to run dry. [8][7] Filter the reaction mixture through the Celite®. Immediately after filtration, wash the filter cake with a small amount of solvent.

• Catalyst Quenching: As soon as the filtration and washing are complete, carefully transfer the Celite® pad containing the Raney® Nickel into a separate beaker containing a large volume of water.[7] This deactivates the catalyst for safe disposal.

• Product Isolation: Concentrate the filtrate under reduced pressure to isolate the crude aminomethyl-benzenesulfonamide, which can then be purified by standard methods (e.g., crystallization or chromatography).

Parameter Optimization

The efficiency and selectivity of the hydrogenation can be fine-tuned by adjusting several key parameters.

Parameter	Typical Range	Rationale & Expert Insights
Catalyst Loading	5 - 25 wt% (dry basis)	Higher loading increases reaction rate but adds cost and complicates filtration. Start with ~10 wt%. An inactive catalyst may require higher loading or replacement.[13]
Hydrogen Pressure	1 - 70 bar (15 - 1000 psi)	Higher pressure generally increases the reaction rate.[3] For many sulfonamides, moderate pressures (50-100 psi) are sufficient.[14] Extremely high pressures are often unnecessary and require specialized equipment.
Temperature	20 - 90 °C	Higher temperatures increase the rate but can also promote side reactions and catalyst deactivation.[3] A temperature of 50 °C is a good starting point.[13]
Solvent	Methanol, Ethanol, THF, Dioxane	Alcoholic solvents are most common.[15] Using a 2M solution of ammonia in methanol is highly recommended to maximize primary amine selectivity.[9][16]
Additives	NaOH, KOH, NH₃	Basic conditions suppress the formation of secondary amine byproducts by preventing the protonation of the primary amine, which can catalyze the condensation with the imine intermediate.[10]

Table 1: Key Parameters for Optimizing Raney® Nickel Hydrogenation.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Slow or Stalled Reaction	Inactive Catalyst: Catalyst may have aged, been exposed to air, or poisoned.	Use a fresh batch of Raney® Nickel. Ensure proper inert atmosphere handling during setup.[13]
Suboptimal Conditions: Temperature or pressure may be too low.	Incrementally increase temperature (e.g., in 10 °C steps) or hydrogen pressure.
Low Yield of Primary Amine	Side-Product Formation: Formation of secondary or tertiary amines.	Add ammonia (as methanolic ammonia solvent) or a catalytic amount of a strong base (e.g., NaOH) to the reaction mixture.[9][10]
Incomplete Conversion	Insufficient Catalyst or Hydrogen: Not enough active sites or limiting reagent.	Increase catalyst loading. Ensure the hydrogen supply is not depleted. Consider carefully adding a fresh portion of catalyst.[13]
Product Degradation	Over-reduction/Side Reactions: The sulfonamide group is generally stable, but other functional groups may be sensitive.	Run the reaction at a lower temperature. Monitor carefully by TLC/LCMS and stop the reaction immediately upon consumption of starting material.

Table 2: Troubleshooting Common Issues in Cyano-Benzenesulfonamide Hydrogenation.

References

• Safety Slide: Raney Nickel. (n.d.). Columbia University.
• Regeneration of Raney®-Nickel Catalyst for the Synthesis of High-Value Amino-Ester Renewable Monomers. (2020).
• HYDROGENATION | FACT SHEET. (2023). Stanford Environmental Health & Safety.
• Material Safety Data Sheet - Raney nickel, activated catalyst 50% slurry in w
• SAFETY DATA SHEET - Raney Nickel®, activated catalyst, 50% slurry in w
• Nitrile reduction. (n.d.). Wikipedia.
• Hydrogenation of nitrile to primary amine with carbon-coated Ni/NiO@C catalyst under mild conditions. (n.d.). ChemRxiv.
• Regeneration of Raney®-Nickel Catalyst for the Synthesis of High-Value Amino-Ester Renewable Monomers. (2020). MDPI.
• Raney Ni/KBH4: An efficient and mild system for the reduction of nitriles to amines. (2008). ARKIVOC.
• Reduction of nitriles. (n.d.).
• Raney nickel. (n.d.). Wikipedia.
• Hazards associated with laboratory scale hydrogenations. (n.d.). University of Wisconsin-Madison Chemistry.
• Selective Hydrogenation of Butyronitrile over Raney-Metals. (n.d.).
• Technical Support Center: Synthesis of N-(3-aminophenyl)sulfamide. (n.d.). Benchchem.
• Raney® Nickel: A Life-Changing Catalyst. (n.d.). American Chemical Society.
• Hydrogenation of nitrobenzonitriles using Raney nickel catalyst. (n.d.).
• Hydrogenation Reaction Set up - Reduction of a Nitrile group using Raney Nickel. (2023). YouTube.
• Reagent Friday: Raney Nickel. (2011). Master Organic Chemistry.

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• 9. mdpi.com [mdpi.com]
• 10. d-nb.info [d-nb.info]
• 11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 12. fishersci.com [fishersci.com]
• 13. benchchem.com [benchchem.com]
• 14. US3062869A - Reduction of nitriles - Google Patents [patents.google.com]
• 15. researchgate.net [researchgate.net]
• 16. chemrxiv.org [chemrxiv.org]

The Alchemist's Guide to ENPP1 Modulation: A Handbook for the Synthesis of Key Intermediates

Foreword: Targeting the Gatekeeper of Innate Immunity

Ectonucleotide pyrophosphatase/phosphodiesterase 1 (ENPP1) has emerged as a critical regulator in immuno-oncology. By hydrolyzing the cyclic dinucleotide 2'3'-cGAMP, a potent activator of the STING (Stimulator of Interferon Genes) pathway, ENPP1 effectively acts as an innate immune checkpoint, dampening anti-tumor immune responses.[1][2][3] The strategic inhibition of ENPP1 can restore STING signaling, transforming immunologically "cold" tumors into "hot" ones more susceptible to immune-mediated destruction.[4] This has positioned ENPP1 as a high-value target for therapeutic intervention.

This comprehensive guide provides researchers, medicinal chemists, and drug development professionals with a detailed exposition on the preparation of key chemical intermediates that form the backbone of several classes of potent and selective ENPP1 modulators. Moving beyond a mere recitation of steps, this document elucidates the underlying chemical principles and strategic considerations that inform the synthesis of these crucial building blocks. Our focus is on providing robust, reproducible protocols that are grounded in established chemical literature and our own field-proven insights.

The synthetic pathways detailed herein are designed to be self-validating, with clear guidance on analytical checkpoints and purification strategies to ensure the highest quality of intermediates, thereby accelerating the discovery and development of next-generation ENPP1-targeted therapies.

The ENPP1-STING Signaling Axis: A Tale of Activation and Suppression

The cGAS-STING pathway is a cornerstone of the innate immune system's ability to detect cytosolic DNA, a hallmark of viral infections and cellular damage, including that which occurs within cancer cells. Upon binding to cytosolic double-stranded DNA (dsDNA), cyclic GMP-AMP synthase (cGAS) synthesizes 2'3'-cGAMP.[3] This second messenger then binds to STING, an endoplasmic reticulum-resident protein, triggering a conformational change that leads to the activation of transcription factors such as IRF3 and NF-κB. The subsequent production of type I interferons and other pro-inflammatory cytokines orchestrates a powerful anti-tumor immune response.

ENPP1, a transmembrane glycoprotein, functions as the primary extracellular hydrolase of 2'3'-cGAMP, breaking it down into AMP and GMP.[3] This enzymatic activity effectively curtails the paracrine signaling of cGAMP to adjacent immune cells, thereby suppressing the anti-tumor immune response. Consequently, inhibiting ENPP1 preserves the extracellular pool of cGAMP, leading to sustained STING activation and enhanced tumor immunity.

Diagram: The ENPP1-STING Signaling Pathway

Caption: The ENPP1-STING signaling pathway and the mechanism of ENPP1 inhibitors.

Synthetic Protocols for Key ENPP1 Modulator Intermediates

This section provides detailed, step-by-step protocols for the synthesis of three key classes of intermediates that are foundational to the development of potent ENPP1 inhibitors.

Quinazoline-based Intermediates: The Versatile Scaffold

The quinazoline core is a privileged scaffold in medicinal chemistry and has been successfully employed in the design of potent ENPP1 inhibitors.[2][5] The following protocol details the synthesis of a key intermediate, 2,4-dichloro-6,7-dimethoxyquinazoline, a versatile building block for further elaboration.

Experimental Protocol: Synthesis of 2,4-dichloro-6,7-dimethoxyquinazoline

This two-step protocol starts from the commercially available 6,7-dimethoxyquinazolin-2,4-dione.

Diagram: Workflow for the Synthesis of 2,4-dichloro-6,7-dimethoxyquinazoline

Sources

• 1. Identification of novel pyrrolopyrimidine and pyrrolopyridine derivatives as potent ENPP1 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, Synthesis, and Pharmacological Evaluation of Quinazoline and Quinoline Derivatives as Potent ENPP1 Inhibitors for Cancer Immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. arkat-usa.org [arkat-usa.org]
• 5. What are the new molecules for ENPP1 inhibitors? [synapse.patsnap.com]

Application Note: Thermolytic Acidic Cleavage of N-tert-Butyl Sulfonamides

) using TFA-based systems.

Executive Summary

The

-tert-butyl group is a robust protecting moiety for sulfonamides, widely employed during the synthesis of primary sulfonamides ( ) to prevent -alkylation or over-sulfonylation. Unlike the highly acid-labile tert-butyl carbamate (Boc) group, the -tert-butyl sulfonamide bond is electronically stabilized and sterically hindered, rendering it resistant to mild acidolysis (e.g., 4M HCl/dioxane or dilute TFA at room temperature).

This Application Note details the High-Temperature Enhanced TFA (HT-TFA) protocol. It addresses the kinetic barriers of this deprotection by coupling thermal energy with cation scavenging to drive the equilibrium forward. We further provide a "High-Force" protocol utilizing Triflic Acid (TfOH) for sterically congested or electron-deficient substrates.

Mechanistic Insight & Critical Parameters

The Stability Challenge

The hydrolytic stability of

-tert-butyl sulfonamides stems from the electron-withdrawing nature of the sulfonyl group ( ). This group reduces the basicity of the adjacent nitrogen, making protonation—the first step in acid catalysis—significantly less favorable compared to carboxamides or carbamates.

Reaction Pathway

The reaction proceeds via an

-type fragmentation.

• Protonation: The sulfonamide nitrogen (or sulfonyl oxygen) is protonated by TFA.

• Fragmentation: Thermal energy drives the heterolytic cleavage of the

  bond, generating the primary sulfonamide and a transient tert-butyl cation ( ).

• Scavenging: The highly electrophilic

  cation must be irreversibly trapped. Without a scavenger (e.g., Anisole), the cation exists in equilibrium with isobutylene and can re-alkylate the sulfonamide or polymerize, leading to tar formation.

Mechanistic Visualization

The following diagram illustrates the critical role of the scavenger in preventing the reversible recombination of the cation.

Figure 1: Mechanistic pathway of acid-mediated N-tBu cleavage. Note the critical divergence at the cation stage where scavenging prevents product inhibition.

Experimental Protocols

Protocol A: Standard Enhanced TFA Method (TFA/Anisole)

Recommended for: Standard drug intermediates, aryl/alkyl sulfonamides.

This method utilizes Anisole as a "soft" nucleophile to quench the tert-butyl cation. The reaction requires elevated temperatures (reflux) to overcome the activation energy of the

bond cleavage.

Materials:

• Trifluoroacetic Acid (TFA), >99% Purity.

• Anisole (Reagent Grade).

• Inert Atmosphere (

  or Ar).

Step-by-Step Workflow:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the

  -tert-butyl sulfonamide substrate (1.0 equiv) in neat TFA.

  • Concentration: 0.1 M to 0.5 M.

• Scavenger Addition: Add Anisole (2.0 – 5.0 equiv).

  • Note: Excess anisole acts as a co-solvent and ensures rapid cation trapping.

• Thermal Activation: Heat the mixture to reflux (approx. 70–75 °C) under an inert atmosphere.

  • Caution: TFA boils at 72.4 °C. Ensure the condenser is efficient (chilled water).

• Monitoring: Monitor by LC-MS or TLC every 2 hours.

  • Typical Duration: 4 to 16 hours.

  • Endpoint: Disappearance of the

    peak corresponding to the starting material and appearance of (loss of isobutylene).

• Work-up:

  • Cool to room temperature.[1][2][3]

  • Remove excess TFA and volatiles under reduced pressure (rotary evaporator).

  • Purification: The residue will contain the sulfonamide, excess anisole, and tert-butyl anisole. Trituration with cold hexanes or diethyl ether often precipitates the pure sulfonamide while washing away the organic impurities. If oil remains, purify via flash column chromatography (SiO2, Hexanes/EtOAc).

Protocol B: High-Force Method (TFA/Triflic Acid)

Recommended for: Electron-deficient sulfonamides or sterically hindered substrates resistant to Protocol A.

When the sulfonamide nitrogen is extremely electron-deficient (e.g., nitro-benzenesulfonamides), TFA alone may not be acidic enough to protonate the substrate. Triflic acid (TfOH) acts as a "superacid" booster.

Safety Warning: TfOH is violently corrosive and reacts explosively with water. Handle in a fume hood with full PPE.

Step-by-Step Workflow:

• Dissolution: Dissolve substrate (1.0 equiv) in TFA (0.2 M) containing Anisole (3.0 equiv).

• Acid Addition: Cool the solution to 0 °C (ice bath). Dropwise, add Trifluoromethanesulfonic acid (TfOH) (1.0 – 2.0 equiv).

  • Why Cold? The mixing of TfOH and TFA is exothermic.

• Reaction: Allow to warm to Room Temperature (RT). Stir for 2–6 hours.

  • Note: Heating is rarely required with TfOH; however, if no reaction occurs after 4 hours, heat cautiously to 40 °C.

• Quench: Pour the reaction mixture carefully into crushed ice/saturated

  solution (Caution: Gas evolution).

• Extraction: Extract with Ethyl Acetate (x3). Wash combined organics with brine, dry over

  , and concentrate.

Data Summary & Optimization

The following table summarizes expected outcomes based on substrate electronics and conditions.

Substrate Type	Protecting Group	Reagent System	Temp	Time	Expected Yield
Electron-Rich Aryl	-tBu	TFA / Anisole	70°C	2-4 h	>90%
Electron-Neutral	-tBu	TFA / Anisole	75°C	6-12 h	80-90%
Electron-Poor	-tBu	TFA / Anisole	80°C	24 h+	<50% (Slow)
Electron-Poor	-tBu	TFA / TfOH (1 eq)	25°C	2-4 h	75-85%
Alkyl Sulfonamide	-tBu	TFA / Anisole	70°C	4-8 h	>85%

Troubleshooting Decision Tree

Figure 2: Troubleshooting logic for incomplete or problematic deprotections.

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons.[4] (The definitive guide on protective group stability and cleavage conditions).

• Sun, P., & Weinreb, S. M. (1997). tert-Butylsulfonyl (Bus), a New Protecting Group for Amines. The Journal of Organic Chemistry, 62(25), 8604–8608. (Establishes the stability profiles of t-butyl sulfonyl moieties and acid cleavage).

• Javorskis, T., & Orentas, E. (2017).[5] Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl Group Migration, and Synthetic Applications. The Journal of Organic Chemistry, 82(24), 13423–13439. (Details the use of Triflic Acid for difficult sulfonamide cleavages).

• Meyer, E. (2011). Practical High-Throughput Deprotection of N-tert-Butyl Sulfonamides. Organic Process Research & Development.

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. reddit.com [reddit.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. bristol.ac.uk [bristol.ac.uk]
• 5. Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl Group Migration, and Synthetic Applications [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Nitrile Reduction in Sulfonamide Scaffolds

Status: Operational Ticket Focus: Incomplete conversion, catalyst poisoning, and chemoselectivity issues. Assigned Specialist: Senior Application Scientist, Process Chemistry Division.

Introduction: The "Sticky" Sulfonamide Challenge

Reducing a nitrile (-CN) to a primary amine (-CH

NH ) in the presence of a sulfonamide (R-SO NH-R') presents a unique set of conflicting chemical behaviors.

• Lewis Basicity: The sulfonamide nitrogen is a competent Lewis base. It frequently coordinates to heterogeneous metal catalysts (Pd, Pt, Ni), blocking active sites and stalling hydrogenation ("Catalyst Poisoning").

• Imine Stability: The intermediate imine formed during reduction is prone to condensation with the product amine, leading to secondary amine dimers rather than the desired primary amine.

• Complexation: In hydride reductions (e.g., Borane), the resulting amine often forms a thermodynamically stable complex with the boron species, appearing as "incomplete conversion" by TLC/LCMS until vigorously hydrolyzed.

This guide addresses these specific failure modes with field-proven troubleshooting protocols.

Part 1: Diagnostic Workflow

Before altering your reaction, identify the specific failure mode using the logic flow below.

Figure 1: Diagnostic logic for identifying the root cause of nitrile reduction failure.

Part 2: Troubleshooting Guides (Q&A)

Category A: Catalytic Hydrogenation (H / Metal) [1]

Q1: My reaction stalls at 30-50% conversion despite high H

pressure. Adding more catalyst doesn't help.

• Diagnosis: Catalyst Poisoning. The sulfonamide nitrogen (and potentially the generated primary amine) is coordinating strongly to the metal surface, preventing further nitrile adsorption.

• The Fix: You must disrupt this coordination without killing the catalyst.

  • Switch Catalyst: Palladium (Pd/C) is easily poisoned by sulfonamides. Switch to Raney Nickel or Raney Cobalt , which are more robust for nitriles [1].

  • Add a Scavenger: Run the reaction in acidic media (e.g., Methanol + 1.0 eq HCl or Acetic Acid). Protonating the amine/sulfonamide prevents them from binding to the metal surface.

  • Increase Temperature: Poisoning is an equilibrium process. Increasing T (to 50-60°C) favors desorption of the poison.

Q2: I see the product, but also a significant "dimer" (secondary amine) impurity.

• Diagnosis: The "Von Braun" type side reaction. The intermediate imine reacts with the newly formed primary amine.[2][3][4]

• The Fix: Add Ammonia (NH

  ) .[1]

  • Saturate your methanol solvent with ammonia gas or use 7N NH

    in MeOH. The excess ammonia shifts the equilibrium away from the secondary amine and suppresses dimer formation [2].

  • Alternative: If ammonia fails, use Acetic Anhydride (1.1 eq). This traps the primary amine immediately as an acetamide (preventing reaction with the imine). You can hydrolyze the acetamide later.

Category B: Hydride Reductions (Borane / NaBH ) [5]

Q3: Using Borane-DMS (BH

-SMe ), the starting material disappears, but no product amine is visible by LCMS. It looks like "gunk."

• Diagnosis: Boron-Amine Complexation.[6] Borane reduces the nitrile to the amine, but the resulting amine forms a covalent N-B bond that is stable to mild water workups. It does not fly on MS and streaks on TLC.

• The Fix: The "Hard" Acid Workup.

  • Simple water addition is insufficient. You must reflux the crude mixture in MeOH/HCl (conc.) for 1-2 hours to break the N-B bond [3].

  • Protocol Check: Did you see a white precipitate form during the reaction? That is likely the borazine polymer/complex. It must be digested with acid.

Q4: LAH (Lithium Aluminum Hydride) cleaved my sulfonamide bond.

• Diagnosis: Over-reduction. LAH is too aggressive and can cleave S-N bonds, especially if the reaction is heated.

• The Fix: Switch to the Cobalt Chloride / NaBH

  system. This is the "Gold Standard" for chemoselectivity. It reduces nitriles to amines at room temperature while leaving sulfonamides, esters, and even nitro groups intact [4].

Part 3: Comparative Data & Selection Guide

Method	Reagents	Sulfonamide Compatibility	Primary Amine Selectivity	Risk Profile
Catalytic H	Raney Ni, H , NH	Moderate (Poisoning risk)	High (with NH )	Flammability (Raney Ni)
Aggressive Hydride	LiAlH (LAH)	Low (S-N cleavage risk)	Moderate	Pyrophoric, Non-selective
Borane Reduction	BH -DMS / THF	High	High	Requires vigorous acidic workup
Transition Metal Hydride	CoCl + NaBH	Excellent	Excellent	Mild, generates H gas

Part 4: Standard Operating Protocols (SOPs)

Protocol A: The "Gold Standard" Chemoselective Reduction (CoCl /NaBH )

Best for: Small scale (<10g), high value substrates, preserving sulfonamides.

• Setup: Dissolve the sulfonamide-nitrile (1.0 equiv) in Methanol (0.1 M concentration).

• Catalyst Addition: Add Cobalt(II) Chloride hexahydrate (CoCl

  ·6H O) (0.5 to 1.0 equiv). The solution will turn pink/purple.

• Reduction: Cool to 0°C. Add Sodium Borohydride (NaBH

  ) (5.0 - 7.0 equiv) portion-wise over 30 minutes.

  • Observation: The solution will turn black immediately (formation of Cobalt Boride, Co

    B) and evolve H gas vigorously.[5]

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2-4 hours.

• Quench: Carefully add 1N HCl until pH < 3 (destroys residual borohydride and solubilizes cobalt salts). Stir 30 mins.

• Isolation: Basify with conc. NH

  OH to pH > 10. Extract with DCM or EtOAc. The cobalt residues will remain in the aqueous phase.

Protocol B: The "Stubborn Substrate" Reduction (Borane-DMS)

Best for: Sterically hindered nitriles or when metal poisoning is severe.

• Setup: Dissolve substrate in anhydrous THF under Nitrogen/Argon.

• Addition: Add Borane-Dimethyl Sulfide complex (BH

  -SMe ) (2.0 - 3.0 equiv) dropwise at 0°C.

• Reflux: Heat to reflux for 3-6 hours. Monitor by TLC (look for disappearance of SM; product may not be distinct yet).

• The Critical Workup:

  • Cool to 0°C. Carefully quench with Methanol (gas evolution!).

  • Add Conc. HCl (approx 1mL per mmol substrate).

  • REFLUX the acidic mixture for 1 hour. This step breaks the Boron-Amine complex.

• Isolation: Concentrate to dryness (removes volatile borates). Redissolve in water, basify, and extract.

Part 5: Mechanistic Visualization

Understanding the "Poisoning" vs. "Reduction" pathway is critical for troubleshooting.

Figure 2: Reaction pathways showing the competition between reduction, dimerization, and catalyst poisoning.

References

• Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Synthesis. Academic Press. (Standard reference for catalyst selection and poisoning mechanisms).

• Gould, F., et al. (1960). "The Hydrogenation of Nitriles to Primary Amines." Journal of Organic Chemistry, 25(10), 1658–1660. Link

• Brown, H. C., & Choi, Y. M. (1982). "Hydroboration.[6] 66. Synthesis of primary amines... using borane-dimethyl sulfide." Synthesis, 1981(08), 605-606. Link

• Satoh, T., et al. (1971).[7] "Sodium Borohydride-Transition Metal Salt Systems as Reducing Agents." Chemical and Pharmaceutical Bulletin, 19(4), 817-820. Link

Sources

• 1. Nitrile to Amine - Common Conditions [commonorganicchemistry.com]
• 2. Nitrile reduction - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Room Temperature Reduction of Titanium Tetrachloride-Activated Nitriles to Primary Amines with Ammonia-Borane [mdpi.com]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]
• 6. Amine synthesis by nitrile reduction [organic-chemistry.org]
• 7. WO1985000605A1 - Process for selective nitrile reduction - Google Patents [patents.google.com]

Technical Guide: Zinc Impurity Removal from Cyanation Architectures

Doc ID: CHE-SUP-ZN-CYN-001

Status: Active / Verified

Author: Senior Application Scientist, Process Chemistry Division

Introduction: The "Hidden" Chelation Challenge

You are likely accessing this guide because your Palladium-catalyzed cyanation (using Zn(CN)₂ or Zn dust activation) has yielded a product with persistent zinc contamination.

The Scientific Reality: Zinc is not merely a bystander; it is a borderline Lewis acid that forms stable, often colored complexes with nitrogen-containing heterocycles (pyridines, pyrimidines, imidazoles)—the very motifs you are likely synthesizing. Standard aqueous washes often fail because the formation constant (

) of the Product-Zn complex competes effectively with standard wash buffers.

This guide provides a tiered troubleshooting approach to removing Zinc (ICH Q3D Class 2A/3) to meet regulatory limits (<50-200 ppm depending on administration route).

Module 1: Diagnostic & Safety First

Critical Safety Warning: The Cyanide Hazard

DANGER: Your reaction matrix likely contains residual cyanide (

). NEVER acidify the reaction mixture directly to remove Zinc without prior oxidative quenching. Acidification of cyanide salts generates Hydrogen Cyanide (HCN) gas, which is fatal.

• Rule: Maintain pH > 10 until cyanide is destroyed (e.g., via bleach/hypochlorite quench) or confirmed removed.

Q: How do I know if Zinc is the culprit for my purity issues?

A: Zinc is diamagnetic (

), so it will not cause paramagnetic broadening in your NMR (unlike Fe or Cu). Instead, look for:

• Line Broadening/Shifting: Subtle chemical shift changes in protons adjacent to N-heterocycles due to Lewis acid coordination.

• Color: While Zn(II) salts are colorless, Zn-organic complexes often exhibit Charge Transfer (CT) bands, turning white solids yellow or orange.

• Ash/Residue: Non-combustible residue during CHN analysis.

Module 2: The Aqueous Workup (First Line of Defense)

Q: My standard ammonium chloride wash failed. Why?

A:

is a weak ligand. If your product is a strong chelator (e.g., a bipyridine derivative), it will "win" the tug-of-war for the Zinc ion. You need a ligand with a higher stability constant ( ) than your product.

Protocol A: The pH-Optimized EDTA Wash

EDTA is the gold standard, but it only works if deprotonated . At low pH, the carboxylate groups are protonated (

), rendering them ineffective. You need the fully deprotonated form ( ) or at least .

Step-by-Step:

• Prepare Buffer: Dissolve Disodium EDTA (

  ) in water (0.1 M).

• Adjust pH: Add NaOH until the buffer pH reaches 9.0 – 10.0 .

  • Reasoning: At pH 9+, the conditional stability constant for Zn-EDTA is maximal (

    ).

• The Wash:

  • Dilute your organic phase (DCM or EtOAc) with the EDTA buffer (1:1 v/v).

  • Vigorously stir (do not just shake) for 20–30 minutes. Kinetic exchange can be slow.

• Separation: Separate layers. The aqueous layer should contain the [Zn(EDTA)]²⁻ complex.

• Repeat: Perform 2-3 cycles.

Data: Ligand Efficiency Comparison

Wash Solution	Mechanism	Efficiency for Zn	Notes
Water	Solubility	Very Low	Only removes free inorganic salts.
NH₄Cl (sat.)	Ammine complexation	Low/Medium	Good for Cu, often too weak for Zn.
1M HCl	Protonation	High	DANGER: Generates HCN gas if CN⁻ is present. Avoid.
EDTA (pH 9)	Chelation (Hexadentate)	Very High	Forms thermodynamically stable cage around Zn.
DTPA	Chelation (Octadentate)	Ultra High	Use if EDTA fails; stronger binding constant.

Module 3: Solid-Supported Scavengers (Precision Removal)

Q: Aqueous washes reduced Zn to 500 ppm, but I need <20 ppm. What now?

A: You need silica-based scavengers. These functionalized silicas act as "chemical magnets."

Selection Guide: The "Hard-Soft" Principle

Zinc is a "borderline" metal. Unlike Palladium (soft), which prefers thiols (S-donors), Zinc prefers Nitrogen and Oxygen donors (Hard/Borderline bases).

• Avoid: Si-Thiol or Si-TMT (Trimercaptotriazine). These are designed for Pd/Ru/Rh. They are inefficient for Zn.

• Choose: Si-Triamine or Si-DA (Diamine) .

Protocol B: Scavenger Treatment

• Loading: Add Si-Triamine (SiliaMetS® or equivalent) at 3–4 equivalents relative to the estimated residual Zinc content.

  • Calculation: If you have 1000 ppm Zn in 1g product, that is ~0.015 mmol Zn. Use ~0.06 mmol of functionalized silica.

• Solvent: Ensure the product is fully dissolved (THF, MeOH, or EtOAc).

• Temperature: Heat to 40–50°C.

  • Reasoning: Metal exchange is an equilibrium process. Heat improves the kinetics of the Zn transferring from your product to the silica pore.

• Time: Stir for 4 hours.

• Filtration: Filter through a 0.45 µm pad. The Zn stays on the silica.

Module 4: Process Logic & Visualization

The following diagram illustrates the decision logic for purifying cyanation products.

Figure 1: Decision tree for safe and effective Zinc removal from cyanation streams.

Frequently Asked Questions (FAQs)

Q: Can I use crystallization to remove Zinc?

A: Crystallization is risky. Because Zn complexes often have similar solubility profiles to the free ligand (your product), the impurity can co-crystallize or become occluded in the lattice. Scavenging before crystallization is the preferred route.

Q: Why not use cation exchange resins (Dowex/Amberlyst)?

A: You can, but they are non-specific. If your drug molecule has a basic amine (which is likely), the resin will protonate and bind your product along with the Zinc, leading to massive yield loss. Silica scavengers (Si-Triamine) operate via coordination chemistry, not ionic binding, preserving your amine-containing product.

Q: What are the regulatory limits for Zinc?

A: Refer to ICH Q3D (R2) guidelines.

• Class: Zinc is not Class 1. It is generally considered low toxicity but must be controlled if used as a catalyst.

• Oral PDE: ~13,000 µ g/day (High tolerance).

• Parenteral PDE: ~1,300 µ g/day .

• Note: Even if safety limits are high, Zn must be removed because it catalyzes decomposition of the drug substance during stability testing.

References

• International Council for Harmonisation (ICH). Guideline Q3D (R2) on Elemental Impurities. (2022). Available at: [Link]

• Biotage. Metal Scavengers: User Guide and Selection Principles. (2023).[1][2][3] Available at: [Link]

• American Chemical Society.

Sources

• 1. Zinc Removal from Water via EDTA-Modified Mesoporous SBA-16 and SBA-15 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. biotage.com [biotage.com]

Reference Data & Comparative Studies

1H NMR spectrum analysis of N-tert-butyl-4-cyano-3-methylbenzenesulfonamide

Topic: 1H NMR Spectrum Analysis of N-tert-butyl-4-cyano-3-methylbenzenesulfonamide Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals[1][2][3]

[1][2][3]

Executive Summary & Application Context

This guide provides a technical breakdown of the proton nuclear magnetic resonance (

H NMR) spectrum for N-tert-butyl-4-cyano-3-methylbenzenesulfonamide . This molecule is a critical pharmacophore intermediate, sharing structural homology with androgen receptor antagonists like Enzalutamide .[2][4]

For researchers in medicinal chemistry, validating this intermediate is a "gatekeeper" step.[4] Failure to confirm the integrity of the sulfonamide bond or the position of the methyl group relative to the nitrile can lead to costly downstream synthetic failures.[3]

The Comparative Focus: This guide compares the spectral resolution and utility of two standard solvent systems: Chloroform-d (

) versus Dimethyl Sulfoxide- ( ) .[1][2][3] While is the standard for convenience, we demonstrate why is the superior choice for validating the sulfonamide moiety.[2][3]

Structural Analysis & Predicted Spin System

Before interpreting the spectrum, we must map the protons to the structure.[3][4] The molecule features a 1,3,4-trisubstituted benzene ring , which creates a distinct aromatic splitting pattern.[2][4]

Structural Moiety Breakdown[1]

• Aromatic Core: 3 protons (

  ).[3][4]

• Aliphatic Region:

  • Methyl Group (

    ): Attached to C3.[1][2][3]

  • Tert-Butyl Group (

    ): Attached to the Sulfonamide Nitrogen.[1][2][3]

• Labile Proton: Sulfonamide

  .[1][2][3]

Diagram 1: Spectral Assignment Logic

The following diagram illustrates the causal link between the molecular structure and the resulting signal multiplicity.

Caption: Logical flow of substituent effects on proton multiplicity and chemical shift environment.

Comparative Analysis: Solvent Performance

The choice of solvent fundamentally alters the visibility of the sulfonamide (

) proton and the resolution of the aromatic region.[3]

Table 1: Comparative Spectral Data ( vs. )

Feature	Scenario A: Chloroform-d ( )	Scenario B: DMSO-	Performance Verdict
NH Signal	Broad Singlet / Invisible ( 4.5 – 5.5 ppm)Rapid exchange with trace water often obliterates this peak.[1][2][3]	Sharp Singlet ( 7.8 – 8.2 ppm)Hydrogen bonding with DMSO stabilizes the proton, slowing exchange.[3]	DMSO Wins Essential for confirming sulfonamide formation.[2][3]
Aromatic Resolution	Compressed Peaks often overlap due to similar magnetic environments.[2][3]	Expanded Polarity of DMSO often separates and more distinctly.[2][3]	DMSO Wins Better for integration accuracy.[2][3]
Water Peak	1.56 ppm (overlaps with aliphatics)	3.33 ppm (distinct region)	DMSO Wins Avoids interference with methyl signals.[3]
Sample Recovery	High (High volatility)	Low (High boiling point)	CDCl3 Wins Use for crude checks; use DMSO for characterization.[3]

Detailed Spectral Assignment (in )

We recommend

for the final characterization of this molecule.[1][2][3] Below is the detailed assignment based on electronic effects.

A. The Aliphatic Region (High Field)[3]

• 1.10 – 1.25 ppm (Singlet, 9H): Tert-butyl group. [1][2][3][5]

  • Diagnostic: This is an intense singlet.[2][3] Integration must be exactly 3x the methyl group.[2][3] If this integral is low, you likely have incomplete alkylation or hydrolysis.[2][4]

• 2.40 – 2.55 ppm (Singlet, 3H): Aromatic Methyl ( ). [1][2][3]

  • Note: In DMSO, the residual solvent peak is at 2.50 ppm.[4] This often overlaps with the

    signal.[1][2][3] Protocol Adjustment: You may need to run the sample at a higher temperature (e.g., 313 K) to shift the water/exchange peaks, though the solvent peak is invariant.[4] Alternatively, use if overlap is critical, though NH will vanish.[2][4]

B. The Aromatic Region (Low Field)

The 4-cyano-3-methyl substitution pattern creates a specific "fingerprint":

• 7.70 – 7.80 ppm (Doublet, 1H, ): Proton H-5. [2][3][4]

  • Located ortho to the Cyano group (strong electron-withdrawing).[1][2][3]

• 7.85 – 7.95 ppm (Singlet/Fine Doublet, 1H): Proton H-2. [2][3]

  • Located between the Sulfonamide and Methyl groups.[2][3] The methyl group prevents ortho-coupling, resulting in a singlet (or meta-coupled doublet,

    ).[1][2][3]
• 7.95 – 8.05 ppm (Doublet, 1H, ): Proton H-6. [2][3][4]

  • Located ortho to the Sulfonamide group.[2][3] This is typically the most deshielded aromatic proton due to the strong electron-withdrawing nature of

    .[1][2][3]

C. The Labile Proton

• 7.90 – 8.30 ppm (Sharp Singlet, 1H): Sulfonamide . [3][4]

  • Validation: Add one drop of

    to the NMR tube and shake.[2][3] If this peak disappears, it confirms the assignment as .[4]

Experimental Protocol: Self-Validating Workflow

To ensure high-fidelity data ("Trustworthiness"), follow this protocol which includes internal validation steps.

Diagram 2: Sample Preparation Workflow

Caption: Preparation workflow ensuring homogeneity and concentration accuracy.

Step-by-Step Methodology

• Solvent Selection: Use DMSO-

  (99.9% D) containing 0.03% TMS.[1][2][3] Avoid "wet" DMSO stored in large bottles, as water (3.33 ppm) will broaden the NH peak.[3]

• Concentration: Dissolve 5–10 mg of product in 0.6 mL solvent.

  • Why? Sulfonamides can dimerize at high concentrations, shifting the NH peak.[4] 5-10 mg is the "Goldilocks" zone for monomeric species.[1][2][3]

• Acquisition Parameters:

  • Pulse Angle:

    (ensures quantitative relaxation).[3]

  • Relaxation Delay (

    ): Set to 10 seconds .

  • Expert Insight: The quaternary carbons and the isolated H-2 proton often have long

    relaxation times.[1][2][3] A short delay (1s) will suppress the H-2 singlet integration, leading to a false ratio of 1:1:1 in the aromatic region.[2][3]

• Processing: Apply an exponential window function (LB = 0.3 Hz) to enhance the splitting of the H-5/H-6 doublet.

Troubleshooting & Impurity Analysis

When analyzing the spectrum, look for these common specific impurities associated with this synthesis route:

Impurity Signal	Chemical Shift ( )	Origin
Tosyl Chloride	Two doublets (7.4, 7.8 ppm)	Unreacted starting material (if TsCl route used).[1][2][3]
Ethyl Acetate	4.12 (q), 2.05 (s), 1.26 (t)	Common extraction solvent residue.[3][4]
Dichloromethane	5.30 (s) in / 5.76 (s) in DMSO	Recrystallization solvent residue.[3]
Water	3.33 ppm (DMSO) / 1.56 ppm ( )	Wet solvent or hygroscopic product.[3]

References

• Gottlieb, H. E.; Kotlyar, V.; Nudelman, A. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities."[4][6] J. Org.[2][3][7] Chem.1997 , 62, 7512–7515.[2][4][7] Link[1][3]

• Abraham, R. J.; Mobli, M. "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts." Magn.[2][3] Reson. Chem.2006 , 44, 572–582.[2][4] Link[1][3]

• PubChem Compound Summary. "N-tert-butyl-4-cyano-3-methylbenzenesulfonamide (Intermediate for Enzalutamide)." National Center for Biotechnology Information.[2][3]Link[1][3]

• Fulmer, G. R. et al. "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics2010 , 29, 2176–2179.[2][4] Link[1][3]

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. manusaktteva.com [manusaktteva.com]
• 3. An improved and practical route for the synthesis of enzalutamide and potential impurities study [html.rhhz.net]
• 4. NMR Chemical Shifts of Impurities [sigmaaldrich.com]
• 5. rsc.org [rsc.org]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. scs.illinois.edu [scs.illinois.edu]

Comparative Guide: C13 NMR Chemical Shifts for Cyano and tert-Butyl Groups

Executive Summary

In structural elucidation, the Cyano (-C≡N) and tert-Butyl (-C(CH₃)₃) groups represent two distinct spectroscopic extremes. The cyano group is a dominant electronic marker (strong electron-withdrawing,

hybridized), while the tert-butyl group is a definitive steric marker (bulky, electron-donating, hybridized).

This guide objectively compares their

C NMR signatures, highlighting a critical analytical challenge: Detection Asymmetry . While tert-butyl methyl groups act as "beacons" due to high intensity, cyano carbons and the quaternary center of tert-butyl groups are often "invisible" in standard scans due to long spin-lattice relaxation times ( ) and lack of Nuclear Overhauser Effect (NOE).

Theoretical Foundation & Electronic Environments

Understanding the shielding mechanisms is prerequisite to interpreting the shifts.

The Cyano Group (-C≡N)

• Hybridization:

  . The 50% -character holds electrons closer to the nucleus, but the paramagnetic deschielding caused by the -system dominates, pushing the shift downfield.

• Anisotropy: The cylindrical electron cloud of the triple bond creates a cone of shielding/deshielding, but the chemical shift is primarily governed by the electronegativity of the Nitrogen and the hybridization.

• Diagnostic Challenge: The signal often overlaps with the complex aromatic/alkene region (110–140 ppm).

The tert-Butyl Group (-C(CH₃)₃)

• Hybridization:

  .

• Inductive Effect (+I): The three methyl groups donate electron density to the central quaternary carbon (

  ).

• Symmetry: Rapid rotation around the

  bond averages the three methyl carbons into a single, intense signal (magnetic equivalence).

• Diagnostic Advantage: The methyl signal is often the tallest peak in the aliphatic region, serving as an internal intensity reference.

Comparative Chemical Shift Data

The following data represents typical ranges in Deuterated Chloroform (

).

Table 1: Chemical Shift Ranges ( , ppm)

Feature	Carbon Type	Typical Range (ppm)	Multiplicity (DEPT-135)	Intensity Profile
Cyano	Nitrile Carbon ( )	115 – 125	Invisible (Quaternary)	Very Weak
tert-Butyl	Methyl Carbons ( )	25 – 32	Positive (+ Up)	Very Strong (3x Carbons)
tert-Butyl	Quaternary Center ( )	30 – 40	Invisible (Quaternary)	Weak

Critical Note: The quaternary carbon of the tert-butyl group is often deshielded by 5–10 ppm relative to its attached methyls due to the

-effect of substitution (the "heavy atom" effect of attached carbons).

Table 2: Substituent Effects on Chemical Shift

Compound Class	Structure	Cyano Shift (ppm)	t-Butyl ( / ) (ppm)
Alkyl	vs	117.0	32.0 / 28.0
Aromatic	vs	118.5	34.0 / 31.0
Conjugated	vs	116.0	33.0 / 29.0

Experimental Dynamics: Relaxation & Detection

This section addresses the primary cause of missing signals in drug development workflows: Saturation .

The Relaxation Problem

Standard

C protocols use short relaxation delays ( ). This is insufficient for quaternary carbons.

• Cyano Carbon: Lacks attached protons to facilitate Dipolar Relaxation.

  can exceed 20–50 seconds .

• t-Butyl Quaternary (

  ): Buried in the center of the group, isolated from solvent interactions. is typically 10–30 seconds .

• t-Butyl Methyls (

  ): Rotation acts as a relaxation sink. is short (< 2s).

Visualization of Assignment Logic

The following diagram illustrates the decision tree for distinguishing these groups from interfering signals (e.g., Aromatics or Solvent).

Figure 1: Logical workflow for distinguishing Cyano and tert-Butyl carbons from interfering aromatic or aliphatic signals using DEPT-135.

Experimental Protocols

To ensure reliable detection of the "invisible" Cyano and t-Butyl quaternary carbons, use the following validated protocols.

Protocol A: Optimized Qualitative Detection (Standard)

Use this for routine structure confirmation.

• Pulse Sequence: Standard Power-Gated Decoupling (zgpg30 or equivalent).

• Pulse Angle:

  (Not ). This allows faster repetition despite long .

• Relaxation Delay (

  ): Set to 2.0 – 3.0 seconds .

• Scans (NS): Minimum 1024 scans. The Cyano signal is often 10x weaker than protonated carbons.

Protocol B: Quantitative Analysis (qNMR)

Use this when integrating peak ratios (e.g., determining % purity).

• Pulse Sequence: Inverse Gated Decoupling (zgig).

  • Why: Decoupler is OFF during delay (no NOE buildup) and ON during acquisition (removes splitting).

• Relaxation Delay (

  ): Must be .

  • Setting:30 – 60 seconds .[1]

• Relaxation Agent (Optional but Recommended):

  • Add 0.05 M Chromium(III) acetylacetonate [Cr(acac)₃] .

  • Effect: Reduces

    of Cyano/Quaternary carbons to < 2s. Allows reduction of to 5s.

Protocol C: 2D Heteronuclear Correlation (HMBC)

Use this when the Cyano carbon is invisible in 1D.

• Experiment:

  HMBC (Heteronuclear Multiple Bond Correlation).

• Coupling Constant: Optimize for long-range coupling (

  Hz).

• Observation:

  • Cyano: Look for correlations from protons on the

    -carbon ( ) or -carbon ( ).

  • t-Butyl: The intense Methyl protons will show a strong correlation to the weak Quaternary carbon (

    ).

Workflow Logic: Pulse Sequence Optimization

The following diagram details the experimental setup to maximize sensitivity for these specific functional groups.

Figure 2: Experimental workflow for optimizing acquisition parameters based on quantitative requirements.

References

• Reich, H. J. (2023). Structure Determination Using Spectroscopic Methods: 13C Chemical Shifts. University of Wisconsin-Madison.[2] [Link]

• AIST. (2023). Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology. [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). Wiley.[2] (Standard Reference Text).

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Chapter 3: 13C NMR and Sensitivity).

Sources

• 1. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 2. organicchemistrydata.org [organicchemistrydata.org]

A Researcher's Comparative Guide to the Nitrile Stretch in Infrared Spectroscopy

For chemists and biochemists, the nitrile (C≡N) functional group serves as a unique and powerful spectroscopic marker. Its stretching vibration appears in a relatively uncluttered region of the mid-infrared spectrum, offering a clear window into molecular structure, environment, and dynamics. This guide provides an in-depth comparison of the factors influencing the nitrile infrared (IR) absorption band around 2200 cm⁻¹, discusses alternative analytical techniques, and presents a practical protocol for acquiring high-quality data.

The Nitrile Stretch: A Fundamental Perspective

The triple bond between carbon and nitrogen in a nitrile gives rise to a characteristic stretching vibration. This absorption is typically observed in the 2200-2300 cm⁻¹ range.[1] The exact position and intensity of this band are exquisitely sensitive to the local chemical environment, making it an invaluable probe for researchers.

The intensity of the C≡N stretching peak is directly related to the change in dipole moment during the vibration.[2] Due to the inherent polarity of the carbon-nitrogen triple bond, this vibration typically results in a strong and sharp absorption band, making it readily identifiable even in complex molecules.[2]

Factors Influencing the Nitrile IR Absorption Band

The precise frequency of the nitrile stretch is a rich source of information, influenced by a variety of structural and environmental factors. Understanding these influences is critical for accurate spectral interpretation.

Electronic Effects: Conjugation and Inductive Effects

One of the most significant factors governing the nitrile stretching frequency is the electronic environment of the surrounding molecule.

• Conjugation: When a nitrile group is conjugated with a double bond or an aromatic ring, the π electrons are delocalized. This delocalization weakens the C≡N bond, leading to a decrease in the stretching frequency.[1][2] Consequently, aromatic nitriles absorb at lower wavenumbers (typically 2220-2240 cm⁻¹) compared to their saturated counterparts (2240-2260 cm⁻¹).[2] This phenomenon is a reliable indicator of the electronic communication between the nitrile and adjacent unsaturated systems.

• Inductive Effects: The electronegativity of substituents attached to the carbon atom of the nitrile group can also influence the stretching frequency. Electron-withdrawing groups tend to increase the bond strength and shift the absorption to a higher frequency, while electron-donating groups have the opposite effect.[3] For instance, the C≡N stretching frequency in halo-substituted acetonitriles varies with the electronegativity of the halogen.[4]

Environmental Effects: Solvation and Hydrogen Bonding

The local environment, particularly in solution, can significantly perturb the nitrile stretch.

• Solvent Polarity: The polarity of the solvent can induce shifts in the nitrile stretching frequency, a phenomenon known as solvatochromism.[5] In aprotic solvents, these shifts are largely due to the vibrational Stark effect, where the solvent's reaction field interacts with the nitrile's dipole moment.[5][6]

• Hydrogen Bonding: In protic solvents, hydrogen bonding between the solvent molecules and the nitrogen atom of the nitrile group can cause a pronounced blue-shift (an increase in frequency).[5][6] This effect is a result of quantum mechanical interactions that are not solely explained by the vibrational Stark effect.[5][6] The ability to distinguish between general solvent effects and specific hydrogen bonding interactions makes the nitrile group a sensitive probe of its immediate surroundings, which is particularly useful in studying biological systems.[7][8]

Comparative Analysis: IR vs. Raman Spectroscopy for Nitrile Analysis

While IR spectroscopy is a powerful tool for analyzing nitriles, Raman spectroscopy offers a complementary perspective. The choice between these techniques often depends on the specific research question and the nature of the sample.

Feature	Infrared (IR) Spectroscopy	Raman Spectroscopy
Principle	Measures the absorption of infrared radiation by molecular vibrations that cause a change in dipole moment.[9]	Measures the inelastic scattering of light from molecular vibrations that cause a change in polarizability.[9]
Nitrile Signal	Typically a strong and sharp peak due to the polar C≡N bond.[2]	The nitrile stretch is also Raman active and appears in a similar region (2100-2300 cm⁻¹).[10]
Water Interference	Water has strong IR absorption bands that can obscure other signals.	Water is a weak Raman scatterer, making it an excellent solvent for Raman analysis.
Sample Preparation	Can be more involved, often requiring sample dilution or specific sample holders like KBr pellets or ATR crystals.[11][12]	Often requires minimal to no sample preparation.
Spatial Resolution	Traditionally limited by diffraction to several microns.[9]	Can achieve sub-micron spatial resolution.[9]
Fluorescence	Not an issue.	Sample fluorescence can sometimes overwhelm the weaker Raman signal.[9]

Key Takeaway: IR spectroscopy is generally the go-to method for routine identification and quantification of nitriles due to the strong intensity of the C≡N stretch. However, for aqueous samples or when high spatial resolution is required, Raman spectroscopy can be the superior choice.

Experimental Protocol: Acquiring an IR Spectrum of a Nitrile Compound using ATR-FTIR

Attenuated Total Reflectance (ATR) is a popular sampling technique in Fourier Transform Infrared (FTIR) spectroscopy that simplifies the analysis of liquid and solid samples.

Materials and Equipment

• FTIR Spectrometer with an ATR accessory (e.g., a single-reflection diamond ATR).

• Sample containing a nitrile functional group.

• Solvent for cleaning the ATR crystal (e.g., isopropanol or acetone).

• Lint-free wipes.

Step-by-Step Procedure

• Prepare the Spectrometer: Ensure the spectrometer is powered on and has had adequate time to warm up and stabilize. Purge the sample compartment with dry air or nitrogen to minimize interference from atmospheric water and carbon dioxide.[13]

• Acquire a Background Spectrum:

  • Clean the ATR crystal surface thoroughly with a suitable solvent and a lint-free wipe.

  • Once the crystal is dry, lower the ATR anvil (if applicable) and collect a background spectrum. This will account for the absorbance of the ATR crystal and the ambient atmosphere.

• Apply the Sample:

  • For liquids: Place a small drop of the liquid sample directly onto the center of the ATR crystal.

  • For solids: Place a small amount of the solid sample on the crystal and use the pressure clamp to ensure good contact between the sample and the crystal surface.

• Collect the Sample Spectrum:

  • With the sample in place, collect the infrared spectrum. A typical measurement might involve co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Process and Analyze the Data:

  • The spectrometer software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Identify the nitrile stretching peak in the 2200-2300 cm⁻¹ region. Note its exact wavenumber and relative intensity.

• Clean Up:

  • Thoroughly clean the ATR crystal with a suitable solvent to remove all traces of the sample.

Comparative Data of Nitrile Stretching Frequencies

The following table provides a summary of typical nitrile stretching frequencies for various classes of compounds.

Compound Class	Example	Typical C≡N Stretch (cm⁻¹)	Key Influencing Factor
Saturated Aliphatic Nitriles	Acetonitrile	2240 - 2260[2]	-
Aromatic Nitriles	Benzonitrile	2220 - 2240[2]	Conjugation with the aromatic ring.
α,β-Unsaturated Nitriles	Acrylonitrile	~2230[14]	Conjugation with the C=C double bond.
Nitrile Imines	Varies widely	2000 - >2250[15]	The specific substituents on the nitrile imine moiety.

Conclusion

The infrared absorption of the nitrile stretch is a remarkably informative spectroscopic handle. Its sensitivity to electronic and environmental effects makes it a versatile tool for applications ranging from routine functional group identification to sophisticated studies of molecular interactions in complex systems. By understanding the principles that govern the position and intensity of this absorption band and by employing appropriate analytical techniques, researchers can unlock a wealth of information about their molecules of interest.

References

• Bernstein, H. J., & Powling, J. (1950). The Infrared and Raman Spectra of Acetonitrile and Deutero-acetonitrile. Journal of Chemical Physics, 18(8), 1018-1023.
• Bublitz, S. G., & Boxer, S. G. (1997). Stark spectroscopy: a powerful tool for studying the mechanisms of chemical and biological reactions. Annual review of physical chemistry, 48(1), 213-242.
• Colthup, N. B., Daly, L. H., & Wiberley, S. E. (2012). Introduction to infrared and Raman spectroscopy. Academic press.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. A. (2014). Introduction to spectroscopy. Cengage learning.
• Reiher, M., & Neugebauer, J. (2005). A theoretical chemist’s view on vibrational spectroscopy. Physical Chemistry Chemical Physics, 7(15), 2867-2875.
• Smith, B. C. (2018).
• Stuart, B. H. (2004).
• Su, Y. T., & Boxer, S. G. (2011). Solvent-induced infrared frequency shifts in aromatic nitriles are quantitatively described by the vibrational Stark effect. The Journal of Physical Chemistry B, 115(38), 11337-11343.
• Webb, L. J., & Boxer, S. G. (2004). The vibrational Stark effect of a nitrile in a protein binding site: 4-cyanotryptophan in ribonuclease S. Biochemistry, 43(24), 7789-7796.
• Harrick Scientific Products, Inc. (2020). A Diamond ATR-FTIR Study of Nitriles. Spectroscopy Online.

• Mettler-Toledo. (n.d.). IR vs Raman Spectroscopy | Advantages & Limitations. Retrieved from [Link]

• LibreTexts. (2024). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Chemistry LibreTexts.
• JoVE. (2024). Video: IR Frequency Region: Alkyne and Nitrile Stretching. Journal of Visualized Experiments.
• Spectroscopy Online. (2023). Organic Nitrogen Compounds IV: Nitriles. Spectroscopy Online.
• Yan, J., Wilson, R. W., Buck, J. T., Grills, D. C., Reinheimer, E. W., & Mani, T. (2021). IR linewidth and intensity amplifications of nitrile vibrations report nuclear-electronic couplings and associated structural heterogeneity in radical anions. Chemical Science, 12(35), 11764-11774.

Sources

• 1. Video: IR Frequency Region: Alkyne and Nitrile Stretching [jove.com]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. Substituent Effects on the Vibrational Properties of the CN Stretch Mode of Aromatic Nitriles: IR Probes Useful for Time-resolved IR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scribd.com [scribd.com]
• 5. Solvent-induced infrared frequency shifts in aromatic nitriles are quantitatively described by the vibrational Stark effect - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Nitrile Infrared Intensities Characterize Electric Fields and Hydrogen Bonding in Protic, Aprotic, and Protein Environments - PMC [pmc.ncbi.nlm.nih.gov]
• 9. photothermal.com [photothermal.com]
• 10. Raman spectroscopic analysis of nitrile containing compounds [morressier.com]
• 11. eng.uc.edu [eng.uc.edu]
• 12. drawellanalytical.com [drawellanalytical.com]
• 13. spectroscopyonline.com [spectroscopyonline.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. pubs.acs.org [pubs.acs.org]

Purity Analysis Standards for Pharmaceutical Sulfonamide Intermediates: A Comparative Technical Guide

Strategic Overview: The Purity Imperative

In pharmaceutical synthesis, sulfonamide intermediates (e.g., p-toluenesulfonyl chloride, 4-aminobenzenesulfonamide) are the structural backbone of "sulfa drugs." However, their synthesis is prone to generating specific, difficult-to-remove impurities: positional isomers (ortho/meta-sulfonamides), des-amino precursors , and dimeric by-products .

For the drug development professional, the challenge is not just "purity" (>98%), but the specific rejection of structurally similar impurities that possess different toxicological profiles. This guide compares the three dominant analytical paradigms—HPLC-UV , UPLC-MS , and qNMR —to establish a self-validating standard for intermediate analysis.

Comparative Analysis of Analytical Standards

Method A: High-Performance Liquid Chromatography (HPLC-UV)

The Industry Workhorse for Routine QC

Mechanism: Relies on hydrophobic interactions (Reverse Phase) or mixed-mode retention. Best For: Routine batch release, quantifying known impurities >0.05%. Limitation: often fails to resolve positional isomers without extensive method development (pH tuning).

Method B: Ultra-Performance Liquid Chromatography (UPLC-MS)

The High-Sensitivity Standard for Impurity Profiling

Mechanism: Uses sub-2 µm particles and high pressure (15,000+ psi) to achieve theoretical plate counts >20,000. Best For: Genotoxic impurity screening (GTIs), trace analysis (<0.01%), and structural elucidation of unknowns. Advantage: 4-5x faster than HPLC with superior signal-to-noise ratios.

Method C: Quantitative NMR (qNMR)

The Absolute Quantification Standard[1]

Mechanism: Direct observation of proton nuclei relative to an internal standard (e.g., TCNB, maleic acid). Best For: Assay purity determination without reference standards; verifying potency of reference materials. Limitation: Lower sensitivity (LOQ ~0.1%) compared to LC methods; not suitable for trace impurity profiling.

Summary Comparison Data

Feature	HPLC-UV (Standard)	UPLC-MS (Advanced)	qNMR (Absolute)
Primary Use	Routine QC & Release	Impurity Profiling & GTIs	Reference Standard Qualification
Typical Run Time	15–30 mins	3–7 mins	5–10 mins (Acquisition)
LOD (Limit of Detection)	~0.05% (500 ppm)	<0.001% (10 ppm)	~0.1% (1000 ppm)
Specificity	High (Retention Time)	Very High (Mass + RT)	High (Chemical Shift)
Reference Standard	Required for all analytes	Required for quantitation	Not Required (Internal Std only)
Isomer Resolution	Moderate (pH dependent)	Excellent	Excellent (Distinct Shifts)

Deep Dive: Self-Validating Experimental Protocols

Protocol 1: Optimized HPLC Separation of Sulfonamide Isomers

Objective: Resolve the critical 4-amino (para) intermediate from 2-amino (ortho) impurities.

Scientific Rationale: Sulfonamides are amphoteric. Their retention is drastically affected by pH. At pH 2.5, the amine is protonated (

), reducing hydrophobic retention but increasing interaction with polar-embedded phases.

Workflow:

• Column Selection: Do not use a standard C18. Use a C18-PFP (Pentafluorophenyl) or Polar-Embedded C18 column. The PFP phase offers pi-pi interactions that separate positional isomers better than hydrophobicity alone.

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid in Water (pH ~2.7).

  • Solvent B: Acetonitrile (ACN).[2]

  • Buffer: Avoid phosphate if using MS; use Formate/Acetate.

• Gradient Profile:

  • 0-2 min: 5% B (Equilibration)

  • 2-15 min: 5%

    40% B (Shallow gradient is critical for isomer separation)

  • 15-18 min: 40%

    90% B (Wash)

• Detection: UV at 265 nm (Lambda max for sulfanilamide core).

Self-Validation Step: Inject a mixture of ortho and para isomers. The resolution (

) must be . If , lower the pH by 0.2 units or decrease gradient slope.

Protocol 2: Impurity Identification via qNMR

Objective: Assay purity calculation without a certified reference standard of the intermediate.

Scientific Rationale: qNMR relies on the fact that signal intensity is directly proportional to the number of nuclei. It eliminates the error from "response factors" in HPLC.

Workflow:

• Internal Standard (IS): Maleic Acid (high purity, trace moisture free).

• Solvent: DMSO-

  (Universal solubility for sulfonamides).

• Preparation:

  • Weigh ~20 mg of Sample (Precision

    0.01 mg).

  • Weigh ~10 mg of IS (Precision

    0.01 mg).

  • Dissolve completely in 0.6 mL DMSO-

    .

• Acquisition Parameters:

  • Pulse Angle:

  • Relaxation Delay (

    ): 60 seconds (Critical: Must be to ensure full relaxation).

  • Scans: 16 or 32.

• Calculation:

  (Where I=Integral, N=Number of protons, M=Molar Mass, W=Weight, P=Purity)

Visualizing the Logic

Diagram 1: Method Selection Decision Matrix

This decision tree guides the analyst to the correct method based on the stage of drug development and the specific purity requirement.

Caption: Decision matrix for selecting the optimal analytical technique based on development phase and sensitivity requirements.

Diagram 2: Impurity Profiling Workflow

A logical flow for identifying and controlling unknown impurities in sulfonamide intermediates.

Caption: Step-by-step workflow for the detection, isolation, and characterization of unknown impurities exceeding ICH thresholds.

References

• USP. Sulfanilamide USP Reference Standard. United States Pharmacopeia.[3][4] Link

• Almac Group. qNMR: The New Gold Standard for Assay Analysis? Almac Voice. Link

• Waters Corporation. Managing Selectivity with UPLC Method Development of Pharmaceutical Drug Substance Purity Analysis. Waters Application Notes. Link

• BenchChem. A Comparative Guide to HPLC and Alternative Methods for Purity Assessment of N-Sulfinylamines. BenchChem Guides. Link

• ResearchGate. Isolation and Structural Elucidation of Impurity in Sulfonamide Intermediate of Glyburide. Research Journal of Pharmacy and Technology. Link

Sources

• 1. almacgroup.com [almacgroup.com]
• 2. Separation of Sulfonamides and Phenylhydrazine by Mixed-Mode HPLC | SIELC Technologies [sielc.com]
• 3. Sulfanilamide USP Reference Standard CAS 63-74-1 Sigma-Aldrich [sigmaaldrich.com]
• 4. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of N-tert-butyl-4-cyano-3-methylbenzenesulfonamide

This document provides essential, procedural guidance for the safe handling and disposal of N-tert-butyl-4-cyano-3-methylbenzenesulfonamide. As a compound integrating a reactive cyano group with a sulfonamide structure, its disposal requires a stringent, scientifically-grounded protocol to ensure the safety of laboratory personnel and maintain environmental compliance. This guide is designed for researchers, scientists, and drug development professionals who handle this and structurally similar compounds.

Core Principles: Hazard Analysis and Precautionary Measures

The disposal protocol for N-tert-butyl-4-cyano-3-methylbenzenesulfonamide is dictated by the significant hazards posed by its functional groups: the cyano (-CN) group and the sulfonamide (-SO2NHR) group.

• The Cyano Group Hazard (Primary Concern): The presence of the cyanide moiety classifies this compound as acutely toxic. The most critical causality to understand is its reactivity with acids. Contact with acidic solutions will cause a rapid and violent reaction, liberating highly toxic and flammable hydrogen cyanide (HCN) gas.[1][2][3] Therefore, segregation from all acidic waste streams is the paramount safety principle. All cyanide-containing waste is typically categorized as acutely hazardous waste by regulatory bodies like the Environmental Protection Agency (EPA), necessitating specific disposal pathways.[4][5][6]

• The Sulfonamide Group and Environmental Persistence: Sulfonamides are a class of antibiotics, and their release into the environment is a growing concern due to the potential for promoting antibiotic resistance.[7] Furthermore, the tert-butyl group is a branched alkyl structure. Unlike linear alkyl chains, this branched structure is known to be resistant to microbial degradation, which can lead to greater persistence in soil and water systems.[8][9]

Based on this analysis, the following absolute restrictions apply:

• DO NOT dispose of this compound or its containers in regular trash.[10]

• DO NOT discharge any amount, however small, down the sink or into any sewer system.[11][12]

• DO NOT mix this waste with any other chemical waste stream, especially acids or oxidizers.[2][13]

• DO NOT allow the compound to enter the environment through evaporation in a fume hood.[12]

Step-by-Step Disposal Protocol

This protocol ensures that the waste is handled, stored, and disposed of in a manner that neutralizes its primary hazards.

Step 1: Immediate Personal Protective Equipment (PPE)

Before handling the compound or its waste, ensure you are wearing the appropriate PPE.

• Eye Protection: Chemical safety goggles and a face shield are mandatory.

• Hand Protection: Chemically resistant nitrile or neoprene gloves are required. Always inspect gloves for integrity before use and use proper removal technique to avoid skin contact.[14]

• Body Protection: A flame-retardant lab coat and closed-toe shoes are essential.

• Respiratory Protection: All handling of solid waste or preparation of waste solutions must be conducted in a certified chemical fume hood to prevent inhalation of dust or potential vapors.[3][4][15]

Step 2: Waste Segregation and Containerization

Proper segregation at the point of generation is the most critical step in this entire process.

• Designate a Specific Waste Container: Use a dedicated, robust, and leak-proof container specifically for "Cyanide-Containing Waste."[2][3] Plastic containers are often preferred over glass to minimize the risk of breakage.[1]

• Labeling: The container must be clearly and accurately labeled before any waste is added. The label must include:

  • The full chemical name: "Waste N-tert-butyl-4-cyano-3-methylbenzenesulfonamide"

  • The words "Hazardous Waste" and "Acutely Toxic"

  • Hazard Pictograms: Skull and Crossbones (for toxicity).

  • The accumulation start date.[11]

• Collection of Waste:

  • Solid Waste: Carefully transfer waste solids into the designated container using a dedicated spatula or scoop. Minimize the generation of dust.

  • Liquid Waste (e.g., from solutions): Pour liquid waste carefully into the designated liquid cyanide waste container. Always place the waste container in a secondary containment bin to catch any potential spills.[4]

• Keep Container Closed: Waste containers must be kept securely sealed at all times, except when actively adding waste.[1]

Step 3: Storage in a Satellite Accumulation Area (SAA)

• Location: Store the sealed waste container in a designated SAA that is at or near the point of waste generation.[1] It should be a cool, dry, and well-ventilated area away from heat sources or direct sunlight.[11]

• Incompatibility: Crucially, the SAA must enforce segregation. Ensure the cyanide waste container is physically separated from all acids, acid salts, and strong oxidizing agents. [5][13]

• Accumulation Limits: Be aware of regulatory limits for acutely toxic (P-listed) waste, which is often a maximum of one quart for liquids or one kilogram for solids at any one time in an SAA.[1]

Step 4: Arranging for Final Disposal

• Contact Professionals: The only acceptable method for final disposal is through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[5][16][17]

• Provide Information: When arranging for pickup, provide the EHS department or contractor with the full chemical name and any available hazard information, such as the Safety Data Sheet (SDS) for a similar compound if a specific one is unavailable.

• Documentation: Maintain a log of the waste generated, including the chemical name, quantity, and date of accumulation, as part of your laboratory's chemical inventory.[13]

Disposal Decision Workflow

The following diagram outlines the logical flow for the proper management of N-tert-butyl-4-cyano-3-methylbenzenesulfonamide waste from generation to disposal.

Caption: Decision workflow for handling N-tert-butyl-4-cyano-3-methylbenzenesulfonamide waste.

Decontamination and Spill Management

Decontamination of Glassware and Surfaces

Contaminated items must be decontaminated, with all rinsate collected as hazardous waste.

• Initial Rinse: Perform a triple rinse on all contaminated glassware. A recommended practice for cyanide-containing materials is to use a dilute basic solution (e.g., 0.1 M sodium hydroxide) for the rinses to maintain alkaline conditions and prevent HCN formation.[2]

• Collect Rinsate: Every drop of this rinsate is hazardous waste and must be collected in your designated liquid cyanide waste container.

• Final Cleaning: After the basic rinse, glassware can be cleaned with standard laboratory soap and water.[2]

• Surface Cleaning: Wipe down the work area in the fume hood with soap and water. The cleaning materials (e.g., absorbent pads) must be disposed of as solid hazardous cyanide waste.[2]

Spill Response

• Small Spills (in a fume hood):

  • Wearing full PPE, cover the spill with an inert absorbent material like vermiculite or sand.

  • Carefully sweep up the absorbed material and place it in the designated solid cyanide waste container. Avoid creating dust.[2]

  • Wipe the area thoroughly with a cloth dampened with a basic soap and water solution (pH >10).[2] Dispose of the cloth as solid hazardous waste.

• Large Spills (or any spill outside a fume hood):

  • Evacuate the immediate area immediately, alerting all nearby personnel.[2]

  • If safe to do so, close the laboratory door to contain any potential vapors.

  • Contact your institution's emergency response line and EHS department immediately. Do not attempt to clean up a large spill yourself.

Summary of Disposal Parameters

Parameter	Guideline	Rationale
Waste Classification	Acutely Hazardous Waste (P-listed potential)	Due to the presence of the cyano (-CN) functional group, which is highly toxic.[4][5][6]
EPA Hazard Codes	Potential for D003 (Reactivity), D002 (Corrosivity if pH is extreme)	Reacts with acids to produce toxic HCN gas.[1]
Incompatible Materials	Acids, Acid Salts, Strong Oxidizing Agents	To prevent the violent and dangerous release of hydrogen cyanide (HCN) gas.[2][5][13]
Container Type	Sealed, leak-proof, chemically compatible (HDPE preferred)	To prevent leaks, spills, and breakage.[1][11]
Storage Location	Designated, secure Satellite Accumulation Area (SAA)	To ensure proper segregation and safe, temporary storage at the point of generation.[1]
Disposal Method	Licensed Hazardous Waste Contractor	Ensures compliance with federal, state, and local regulations and proper destruction of the compound.[16][17]
Recommended PPE	Safety Goggles, Face Shield, Nitrile Gloves, Lab Coat	To protect personnel from direct contact, inhalation, and ingestion.[15]

References

• University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines.
• Labor Security System.
• University of Pennsylvania EHRS. (2003, February 15). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES.
• American Chemical Society. Hazardous Waste and Disposal. ACS.org.
• Vanderbilt University Medical Center. (2023, October).
• University of Illinois Division of Research Safety. (2014, March 24). Cyanides.
• Benchchem.
• Benchchem. Proper Disposal of N-Phenylmethanesulfonamide: A Step-by-Step Guide.
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• Columbia University. (2013, May 7). Cyanide Safe Use Guidelines.
• University of New Mexico Environmental Health & Safety.
• Sigma-Aldrich. (2025, September 23).
• TCI Chemicals. (2025, January 15).
• AFG Bioscience LLC. (2016, April 1).
• National Center for Biotechnology Information. Table 8-1, Regulations and Guidelines Applicable to Cyanide and Cyanide Compounds - Toxicological Profile for Cyanide.
• PubMed. (2024, February 20).
• Thermo Fisher Scientific. (2010, June 4).
• Fisher Scientific.
• Chemos GmbH&Co.KG. (2018, August 21).
• Capot Chemical. (2013, November 12). MSDS of 4-Tert-butyl benzene sulfonamide.
• COMBI-BLOCKS. (2023, January 2).
• TCI Chemicals. (2025, January 22).
• Merck Millipore. (2024, July 3).
• CymitQuimica. (2024, December 19).
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• ResearchGate. (2025, August 10).
• Benchchem. Environmental Fate and Degradation of 4-tert-butylbenzenesulfonic Acid: A Technical Guide.
• Inside Battelle Blog. (2024, October 14). Environmental Fate Studies: Radiolabeled vs Non-Radiolabeled.
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